This comprehensive technical guide details the properties, synthesis, and applications of N,N-diethyl-5-methylquinolin-6-amine (CAS 200115-71-5), a specialized heterocyclic building block used in the development of funct...
Author: BenchChem Technical Support Team. Date: March 2026
This comprehensive technical guide details the properties, synthesis, and applications of N,N-diethyl-5-methylquinolin-6-amine (CAS 200115-71-5), a specialized heterocyclic building block used in the development of functional dyes and pharmaceutical intermediates.
[1]
Executive Summary
N,N-Diethyl-5-methylquinolin-6-amine (CAS 200115-71-5) is a substituted quinoline derivative characterized by a diethylamino group at the 6-position and a methyl group at the 5-position.[1][2] This specific substitution pattern renders it a critical intermediate for the synthesis of functional fluorescent dyes (particularly coumarin and rhodamine analogs) and pharmaceutical scaffolds targeting antimalarial or anticancer pathways. Its electron-rich amino group facilitates electrophilic aromatic substitution, making it a versatile nucleophile in complex organic synthesis.
The primary synthetic route for N,N-diethyl-5-methylquinolin-6-amine utilizes the Skraup Quinoline Synthesis , a robust method for constructing the quinoline core from anilines.
Retrosynthetic Analysis
The target molecule is dissected into two key precursors:
3-Methyl-4-(diethylamino)aniline : Provides the benzene ring with pre-installed substituents.
Glycerol (or Acrolein) : Provides the three carbons required to close the pyridine ring.
Mechanistic Pathway (Skraup Synthesis)
The reaction proceeds via the in situ dehydration of glycerol to acrolein, followed by a Michael addition of the aniline, acid-catalyzed cyclization, and final oxidation (aromatization).
Critical Regioselectivity:
The starting aniline (3-methyl-4-diethylaminoaniline) has two ortho positions available for ring closure relative to the primary amine:
Position 2 (blocked/sterically hindered): The methyl group at position 3 directs the cyclization to the less hindered position.
Position 6 (favored): Cyclization here yields the 5,6-substituted quinoline product.
Step-by-Step Experimental Protocol
Caution: This reaction is exothermic and involves strong acids.
Reagents:
3-Methyl-4-(diethylamino)aniline (1.0 eq)
Glycerol (3.0 eq)
Sulfuric Acid (H₂SO₄, conc., 2.5 eq)
Nitrobenzene (Oxidant, 1.0 eq) or Iodine (catalytic)
Ferrous Sulfate (FeSO₄, moderator)
Procedure:
Setup: In a round-bottom flask equipped with a reflux condenser, mix the aniline, glycerol, and nitrobenzene.
Acid Addition: Add concentrated H₂SO₄ dropwise with vigorous stirring. Note: The reaction may become violent; add FeSO₄ to moderate.
Heating: Heat the mixture gradually to 140–150°C . Reflux for 4–6 hours until the reaction is complete (monitor via TLC).
Workup:
Cool the mixture and dilute with water.
Basify with NaOH or NH₄OH to pH > 10 to liberate the free base.
Steam distill to remove unreacted nitrobenzene.
Extraction: Extract the aqueous residue with Dichloromethane (DCM) (3x).
Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via column chromatography (Silica gel, Hexane/EtOAc gradient).
Visualization: Synthesis Pathway
The following diagram illustrates the logical flow from precursors to the final quinoline scaffold.
Caption: Skraup synthesis pathway for 6-(Diethylamino)-5-methylquinoline via in-situ acrolein formation.
Applications & Utility
Functional Dye Synthesis
This compound is a premium intermediate for Coumarin and Rhodamine dyes. The diethylamino group acts as a strong electron donor (auxochrome), shifting the fluorescence emission towards longer wavelengths (red-shift).
Mechanism: Condensation with phthalic anhydride or ethyl acetoacetate yields highly fluorescent quinoline-based dyes used in laser technology and biological imaging.
Pharmaceutical Development
The 6-aminoquinoline scaffold is a pharmacophore found in:
Antimalarials: Analogous to Primaquine, though 8-aminoquinolines are more common. The 6-amino variant offers an alternative binding profile for overcoming resistance.
Anticancer Agents: Quinoline derivatives intercalate into DNA and inhibit Topoisomerase enzymes. This molecule serves as a precursor for generating libraries of 5,6-disubstituted quinolines for Structure-Activity Relationship (SAR) studies.
Safety & Handling (SDS Summary)
Hazard Class
Statement
Precaution
Acute Toxicity
Harmful if swallowed or inhaled.
Use in a fume hood; wear N95/P100 respirator.
Skin/Eye Irritant
Causes skin irritation and serious eye damage.
Wear nitrile gloves and safety goggles.
Storage
Light-sensitive; Air-sensitive.
Store under inert gas (Argon/Nitrogen) at 2–8°C.
References
Sigma-Aldrich. 6-(Diethylamino)-5-methylquinoline (AldrichCPR) Product Data. Retrieved from .
Manske, R. H. F., & Kulka, M. (1953).[3] The Skraup Synthesis of Quinolines. Organic Reactions, 7, 59–98.
PubChem. Compound Summary for CAS 200115-71-5. National Library of Medicine. Retrieved from .
A Comprehensive Technical Guide to the Safe Handling of N,N-diethyl-5-methylquinolin-6-amine
For Researchers, Scientists, and Drug Development Professionals Introduction: Understanding the Compound N,N-diethyl-5-methylquinolin-6-amine is a substituted quinoline, a class of heterocyclic aromatic compounds with a...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Understanding the Compound
N,N-diethyl-5-methylquinolin-6-amine is a substituted quinoline, a class of heterocyclic aromatic compounds with a wide range of applications in medicinal chemistry and materials science.[1] The quinoline scaffold is a key component in numerous pharmaceuticals, including antimalarial and antibacterial agents.[1] The presence of the aromatic amine and diethylamino groups suggests that this compound may exhibit biological activity and, consequently, potential toxicity. Aromatic amines as a class are known for their potential to cause adverse health effects, and therefore, cautious handling is warranted.[2][3]
Based on the toxicological profiles of related aromatic amines and quinoline derivatives, N,N-diethyl-5-methylquinolin-6-amine should be treated as a potentially hazardous substance. The primary hazards are anticipated to be:
Toxicity: Aromatic amines can be toxic if swallowed, inhaled, or absorbed through the skin.[5] Some quinoline derivatives have shown slight to moderate toxicity in studies.[6][7]
Corrosivity: Many amines are corrosive and can cause severe skin burns and eye damage.[5]
Genotoxicity: Some quinoline compounds have the potential to interact with DNA, leading to genotoxic effects.[1][8]
Environmental Hazard: Aromatic amines can be toxic to aquatic life.[3][5]
A thorough risk assessment should be conducted before any experiment involving this compound. This involves evaluating the quantity of the substance to be used, the nature of the experimental procedures, and the potential for exposure.
Engineering Controls and Personal Protective Equipment (PPE)
The hierarchy of controls should be applied to minimize exposure to N,N-diethyl-5-methylquinolin-6-amine.
Engineering Controls
Chemical Fume Hood: All handling of this compound, including weighing, dissolving, and transferring, must be conducted in a certified chemical fume hood to prevent inhalation of vapors or aerosols.
Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are diluted and removed.[9]
Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling N,N-diethyl-5-methylquinolin-6-amine.[10][11]
Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect against splashes.[10][12]
Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[10][13] It is crucial to check the glove manufacturer's compatibility chart for the specific solvent being used.
Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin.[11][13]
Respiratory Protection: In situations where engineering controls may not be sufficient to control exposure, a respirator may be necessary. The type of respirator should be selected based on a formal risk assessment.[10]
Diagram: Hierarchy of Hazard Controls
Caption: The hierarchy of controls, from most to least effective.
Safe Handling and Storage
Handling
Always handle N,N-diethyl-5-methylquinolin-6-amine in a designated area within a chemical fume hood.
Avoid creating dust or aerosols.
Use compatible labware (e.g., glass, PTFE).
Ensure that an eyewash station and safety shower are readily accessible.[11]
Storage
Store in a tightly sealed, properly labeled container.
The storage area should be cool, dry, and well-ventilated.[9]
Store away from incompatible materials such as strong oxidizing agents and acids.
Consider storing in a secondary container to contain any potential leaks.
Emergency Procedures
Spills
In the event of a spill, the following steps should be taken:[14][15][16]
Evacuate: Immediately evacuate the area and alert others.
Isolate: Close the doors to the affected area to contain vapors.
Assess: From a safe distance, assess the extent of the spill. Do not attempt to clean up a large or unknown spill yourself.
Notify: Contact your institution's emergency response team or environmental health and safety department.[14]
Cleanup (for minor spills by trained personnel only):
Don the appropriate PPE.
Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[16]
Carefully collect the absorbed material into a sealable container for hazardous waste disposal.
Decontaminate the spill area with a suitable solvent, followed by soap and water.
All cleanup materials should be disposed of as hazardous waste.
Diagram: Spill Response Workflow
Caption: A decision-making workflow for chemical spill response.
First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[9]
Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[9]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Toxicological Information
While specific toxicological data for N,N-diethyl-5-methylquinolin-6-amine is not available, the toxicity of quinoline derivatives is known to be highly dependent on their substituents.[1] Some quinoline derivatives have been classified as having low to moderate toxicity.[7] Aromatic amines are a class of compounds that can be readily absorbed through the skin and may have carcinogenic and mutagenic properties.[3] Therefore, it is prudent to handle this compound with the assumption that it may be toxic.
Disposal Considerations
All waste containing N,N-diethyl-5-methylquinolin-6-amine must be treated as hazardous waste. Dispose of in accordance with local, state, and federal regulations. Do not dispose of down the drain.
Conclusion
N,N-diethyl-5-methylquinolin-6-amine is a compound with potential applications in research and drug development. Due to the lack of a specific Safety Data Sheet, a cautious approach to handling is essential. By adhering to the principles of the hierarchy of controls, utilizing appropriate personal protective equipment, and being prepared for emergencies, researchers can handle this compound in a safe and responsible manner. Always consult with your institution's environmental health and safety department for specific guidance.
References
Pandawa Institute Journals.
Benchchem.
Grupo Vento.
Pandawa Institute Journals.
Diplomata Comercial.
Journal of the Faculty of Pharmacy of Ankara University.
Advanced Solubilization Strategies for 6-Aminoquinoline Derivatives in Organic Solvents
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary & Physicochemical Profiling 6-Aminoquinoline (6-AQ) and its functionalized de...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals
Document Type: Technical Whitepaper
Executive Summary & Physicochemical Profiling
6-Aminoquinoline (6-AQ) and its functionalized derivatives (CAS 580-15-4) are privileged scaffolds utilized extensively in the synthesis of antimalarial therapeutics, kinase inhibitors, and advanced fluorophores[1][2]. Despite their immense utility, a pervasive bottleneck in both early-stage discovery and process scale-up is their erratic solubility profile in organic solvents.
As application scientists, we cannot rely on trial-and-error solvent screening. We must understand the fundamental thermodynamics governing dissolution. The solubility of 6-AQ derivatives is a thermodynamic competition between the crystal lattice energy of the solid and the solvation enthalpy provided by the solvent[3].
The 6-AQ molecule features a rigid, highly conjugated bicyclic aromatic quinoline core and a polar amino group at the 6-position. This planar geometry allows for highly efficient molecular packing and strong intermolecular
stacking in the solid state, resulting in a high crystal lattice energy[3][4]. Consequently, for dissolution to occur, the chosen organic solvent must possess sufficient interactive capacity (via dipole-dipole interactions or hydrogen bonding) to disrupt this lattice without an overwhelming entropic penalty.
Thermodynamic Causality in Solvent Selection
Understanding the causality behind solvent-solute interactions allows us to predict and manipulate solubility rationally:
Polar Aprotic Solvents (e.g., DMSO, DMF): These are the gold standard for solubilizing 6-AQ derivatives. The high dielectric constant and strong dipole moments of these solvents effectively solvate the polar amino group and the heteroaromatic nitrogen. Because they do not donate protons, they disrupt the solute-solute lattice interactions without competing for hydrogen bond acceptors, making the solubilization process energetically favorable[4].
Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents act as both hydrogen bond donors and acceptors. They interact favorably with the
group and the quinoline nitrogen, leading to moderate to high solubility. However, their lower boiling points make them more suitable for synthesis rather than long-term stock storage[2][4].
Non-Polar Solvents (e.g., Hexane, Toluene): The overall polarity of the 6-AQ molecule is too high for significant interaction with non-polar solvents. The weak London dispersion forces provided by these solvents cannot overcome the high lattice energy, rendering the compound largely insoluble[1][4].
Quantitative & Qualitative Solubility Matrix
The following table summarizes the expected solubility profiles of 6-AQ derivatives across various solvent classes to guide initial assay development.
Solvent Class
Representative Solvents
Expected Solubility Profile
Mechanistic Rationale
Polar Aprotic
DMSO, DMF
High ( mg/mL)
Strong dipole-dipole interactions effectively solvate the polar amino group and aromatic core[4].
Polar Protic
Methanol, Ethanol
Moderate to High
Facilitated by strong hydrogen bonding with the group and quinoline nitrogen[2].
Halogenated
Chloroform, DCM
Moderate
Favorable dispersion forces and polarizability interact with the aromatic quinoline ring[1].
Non-Polar
Hexane, Toluene
Insoluble / Sparingly Soluble
High overall polarity of the 6-AQ molecule prevents significant interaction with the solvent[4].
Aqueous
Water, Saline
Low / Insoluble
High crystal lattice energy and core lipophilicity dominate over potential H-bonding[3].
Relying on visual inspection to confirm solubility is a critical error in drug development. Kinetic solubility (e.g., solvent shifting via DMSO spiking into buffer) often results in a metastable supersaturated solution that will eventually precipitate, ruining downstream assays. The following protocols are designed as self-validating systems to ensure thermodynamic certainty.
Causality: This method ensures the system reaches a true thermodynamic minimum, providing a reliable saturation concentration rather than a temporary kinetic artifact.
Preparation: Accurately weigh an excess amount (e.g., 15 mg) of the 6-AQ derivative into a 2 mL amber glass HPLC vial (amber prevents potential photo-degradation).
Solvent Addition: Add 1.0 mL of the target organic solvent (e.g., Methanol or DMSO).
Isothermal Equilibration: Seal the vial and place it in a thermostatic shaker at 25.0 ± 0.1 °C. Agitate at 500 RPM for 48 hours. Note: 48 hours is strictly required to ensure thermodynamic equilibrium is reached between the solid lattice and the solvated state.
Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes at 25 °C to pellet the undissolved solid. Alternatively, filter the supernatant through a 0.22 µm PTFE syringe filter (PTFE is mandatory for organic solvent compatibility).
Quantification: Dilute the supernatant appropriately with the mobile phase and quantify the dissolved concentration using HPLC-UV against a pre-established calibration curve.
Protocol 2: Enhancing Solubility via Amorphous Solid Dispersions (ASD)
Causality: When intrinsic solubility is insufficient, we must alter the physical state of the API. Converting the crystalline 6-AQ derivative into an amorphous state eliminates the crystal lattice energy barrier. A hydrophilic polymer is used to sterically hinder the molecules from re-orienting back into a crystal lattice[3].
Matrix Selection: Select a stabilizing polymer (e.g., PVP or HPMC) and establish a drug-to-polymer ratio (typically 1:3 or 1:4 w/w).
Co-dissolution: Accurately weigh the 6-AQ derivative and the polymer. Dissolve both in a common volatile solvent system (e.g., Dichloromethane/Methanol 1:1 v/v) in a round-bottom flask until a visually clear solution is achieved[3].
Rapid Evaporation: Attach the flask to a rotary evaporator. Apply a vacuum and rotate at 60 RPM in a 40 °C water bath to rapidly remove the solvent. Causality: Rapid evaporation kinetically traps the 6-AQ molecules in a disordered, high-energy amorphous state before they have time to nucleate.
Secondary Drying: Transfer the resulting solid film to a vacuum desiccator for 24 hours to remove any residual solvent.
Validation: Mill the dried dispersion into a fine powder. Validate the amorphous nature using Powder X-Ray Diffraction (PXRD)—a successful ASD will show a broad "halo" and an absence of sharp Bragg peaks.
Solubilization Decision Workflow
To streamline laboratory operations, follow the logical decision matrix below when handling novel 6-aminoquinoline derivatives.
Workflow for evaluating and enhancing 6-aminoquinoline solubility in organic solvents.
References
Exploring the Properties and Applications of 6-Aminoquinoline (CAS 580-15-4) - nbinno.com - 1
Literature Review & Technical Guide: 5-Methylquinolin-6-amine Derivatives in Medicinal Chemistry
Executive Summary The 5-methylquinolin-6-amine scaffold represents a versatile and highly privileged pharmacophore in modern medicinal chemistry. Characterized by a fused bicyclic heteroaromatic system with strategically...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 5-methylquinolin-6-amine scaffold represents a versatile and highly privileged pharmacophore in modern medicinal chemistry. Characterized by a fused bicyclic heteroaromatic system with strategically positioned methyl and amino groups, this core structure provides unique electronic and steric properties. Historically leveraged in the Skraup synthesis to generate complex polycyclic systems like anthrazolines[1], the scaffold has recently gained significant traction in targeted oncology. Specifically, halogenated derivatives of 5-methylquinolin-6-amine are critical intermediates in the development of selective DNA-dependent protein kinase (DNA-PKcs) inhibitors, which sensitize cancer cells to radiation and chemotherapy by disrupting Non-Homologous End Joining (NHEJ) repair mechanisms[2]. This whitepaper provides a comprehensive technical review of the physicochemical properties, synthetic methodologies, and pharmacological applications of 5-methylquinolin-6-amine derivatives.
Structural & Physicochemical Profiling
The substitution pattern of 5-methylquinolin-6-amine (CAS: 858713-01-6)[3] dictates its reactivity and binding affinity. The electron-donating amino group at C6 increases the electron density of the carbocyclic ring, while the C5 methyl group introduces a steric boundary that restricts the rotational freedom of N-linked substituents. This steric hindrance is a critical design element in kinase inhibitors, as it forces the molecule into a bioactive conformation that fits precisely into the ATP-binding pocket of target kinases.
Furthermore, the physicochemical profiling of alkylated derivatives, such as N,N-diethyl-5-methylquinolin-6-amine, demonstrates the scaffold's amenability to lipophilicity tuning, which is essential for optimizing cellular permeability and target engagement[4].
The de novo construction of 5-methylquinolin-6-amine derivatives requires stringent control over regioselectivity. The standard industrial and laboratory approach involves the electrophilic aromatic nitration of 5-methylquinoline, followed by catalytic hydrogenation.
Causality in Experimental Design:
The nitration of 5-methylquinoline is conducted at sub-zero temperatures (0–5 °C) to strictly control regioselectivity. The electron-donating nature of the 5-methyl group directs the highly reactive electrophilic nitronium ion predominantly to the ortho position (C6), yielding 5-methyl-6-nitroquinoline (CAS: 65745-70-2)[5]. Higher temperatures would lead to polysubstitution or C8 nitration, complicating downstream purification. Subsequent reduction utilizes Palladium on Carbon (Pd/C) under a hydrogen atmosphere. This heterogeneous catalysis is chosen over dissolving metal reductions (e.g., Fe/HCl) to avoid trace heavy metal contamination, which is detrimental in subsequent transition-metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig aminations) used during lead optimization.
Protocol 1: Synthesis of 5-Methylquinolin-6-amine
Step 1: Regioselective Nitration
Charge a dry, round-bottom flask with 5-methylquinoline (1.0 eq) and concentrated sulfuric acid (H2SO4, 5.0 eq). Cool the mixture to 0 °C using an ice-brine bath.
Prepare a nitrating mixture of concentrated nitric acid (HNO3, 1.1 eq) and concentrated H2SO4 (2.0 eq). Add this mixture dropwise over 30 minutes, maintaining the internal temperature strictly below 5 °C.
Stir the reaction for 2 hours at 0–5 °C.
Carefully pour the mixture onto crushed ice and neutralize to pH 7-8 using aqueous ammonium hydroxide (NH4OH).
Extract the aqueous layer with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo to yield 5-methyl-6-nitroquinoline.
Validation Checkpoint: Analyze the crude product via LC-MS. A dominant peak at m/z 189[M+H]+ confirms the presence of the nitro intermediate.
Step 2: Catalytic Reduction
Dissolve the 5-methyl-6-nitroquinoline intermediate in anhydrous ethanol (0.2 M).
Add 10% Pd/C (10 mol% relative to the substrate). Purge the reaction vessel with nitrogen gas three times.
Introduce hydrogen gas (1 atm via balloon) and stir vigorously at room temperature for 12 hours.
Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the pad with excess ethanol.
Concentrate the filtrate in vacuo to afford 5-methylquinolin-6-amine.
Validation Checkpoint: Run a TLC (DCM:MeOH 9:1) and LC-MS. The disappearance of the starting material peak (m/z 189) and the appearance of the product peak (m/z 159 [M+H]+) confirms complete reduction. If starting material persists, replenish the H2 atmosphere and add 5 mol% fresh Pd/C.
Synthetic workflow for 5-methylquinolin-6-amine and its subsequent derivatization into inhibitors.
Pharmacological Applications: DNA-PKcs Inhibition
The most prominent modern application of 5-methylquinolin-6-amine derivatives lies in targeted oncology, specifically as inhibitors of the DNA-dependent protein kinase catalytic subunit (DNA-PKcs). DNA-PKcs is a serine/threonine kinase belonging to the PI3K-related kinase (PIKK) family. It is the core enzymatic engine of the Non-Homologous End Joining (NHEJ) pathway, responsible for repairing DNA double-strand breaks (DSBs) induced by ionizing radiation or radiomimetic drugs.
Derivatives such as 7-fluoro-5-methylquinolin-6-amine are utilized to synthesize potent, ATP-competitive DNA-PKcs inhibitors[2]. The quinoline nitrogen acts as a critical hydrogen bond acceptor, interacting with the hinge region of the kinase domain. Concurrently, the 5-methyl group projects into a hydrophobic pocket, enhancing selectivity against off-target PIKK family members like ATM and ATR.
Mechanism of action for DNA-PKcs inhibition by 5-methylquinolin-6-amine derivatives in NHEJ repair.
Protocol 2: DNA-PKcs Kinase Inhibition Assay
To evaluate the efficacy of newly synthesized 5-methylquinolin-6-amine derivatives, a radiometric kinase assay is employed.
Buffer Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM DTT, and 0.1 mM EGTA.
Enzyme Assembly: Combine purified human DNA-PKcs enzyme (20 ng/reaction) with the Ku70/80 heterodimer (20 ng/reaction) in the reaction buffer.
Activation: Add sheared calf thymus DNA (10 µg/mL final concentration) to scaffold and activate the DNA-PK holoenzyme.
Inhibitor Incubation: Add the 5-methylquinolin-6-amine derivative (serially diluted in DMSO, final DMSO concentration <1%) and incubate at room temperature for 15 minutes.
Reaction Initiation: Initiate the kinase reaction by adding a p53-derived peptide substrate (EPPLSQEAFADLWKK, 50 µM) and an ATP mixture containing 10 µM unlabeled ATP and 0.5 µCi[γ-32P]ATP.
Incubation & Quenching: Incubate at 30 °C for 30 minutes. Quench the reaction by adding 5 µL of 3% phosphoric acid.
Detection: Spot 10 µL of the quenched reaction onto P81 phosphocellulose filter paper. Wash the paper three times with 1% phosphoric acid to remove unreacted ATP. Quantify the incorporated radioactivity using a liquid scintillation counter to calculate IC50 values.
Validation Checkpoint: Include the known DNA-PKcs inhibitor NU7441 as a positive control. The IC50 of NU7441 must fall within the validated 10–20 nM range. If the positive control fails to inhibit, verify the integrity of the Ku70/80 complex and the sheared DNA activation signal.
Conclusion
The 5-methylquinolin-6-amine scaffold is a structurally compact yet chemically rich template. Whether utilized in historical ring-expansion methodologies like the Skraup synthesis[1] or optimized into highly selective DNA-PKcs inhibitors[2], its unique steric and electronic profile ensures its continued relevance in drug discovery. Rigorous synthetic control, particularly during regioselective nitration, combined with robust self-validating biochemical assays, is paramount for the successful translation of these derivatives into clinical candidates.
Strategic Heterocyclic Scaffolds in Modern Medicinal Chemistry: From "Flatland" to Functionalization
Executive Summary: The 3D Shift For decades, medicinal chemistry was dominated by the Suzuki-Miyaura coupling of flat, aromatic rings. While efficient, this "flatland" approach contributed to high attrition rates due to...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The 3D Shift
For decades, medicinal chemistry was dominated by the Suzuki-Miyaura coupling of flat, aromatic rings. While efficient, this "flatland" approach contributed to high attrition rates due to poor solubility and off-target promiscuity. The current paradigm has shifted decisively toward increasing fraction sp3 (Fsp3) character.
This guide focuses on the strategic application of saturated heterocyclic building blocks—specifically oxetanes and azetidines —and the Late-Stage Functionalization (LSF) methodologies required to incorporate them. These are not merely structural spacers; they are physicochemical tuning knobs that modulate metabolic stability, lipophilicity (LogD), and pKa.[1]
Strategic Design Principles
The "Escape from Flatland" Imperative
The correlation between molecular complexity and clinical success is well-documented. Lovering et al. (Wyeth/Pfizer) demonstrated that increasing the saturation of a molecule (Fsp3) directly correlates with improved solubility and reduced promiscuity.
Bioisosteric Tuning: The Power of the 4-Membered Ring
The four-membered heterocycles—oxetane and azetidine—have emerged as high-value bioisosteres.
Oxetane as a Carbonyl/Gem-Dimethyl Isostere
The oxetane ring is a "lipophilic dipole." It possesses a high dipole moment due to the exposed oxygen lone pairs but remains lipophilic enough to cross membranes.
Gem-Dimethyl Replacement: Replacing a gem-dimethyl group with an oxetane typically lowers LogD by ~1.0–1.5 units and increases metabolic stability by blocking CYP450 oxidation sites.
Carbonyl Replacement: Oxetane mimics the H-bond accepting capability of a carbonyl without the electrophilic liability.
Azetidine as a Morpholine/Piperidine Surrogate
Azetidines offer a rigidified vector for amine display. A critical 2024 breakthrough by Schindler et al. has expanded access to these scaffolds, which were previously difficult to synthesize due to ring strain.
pKa Modulation: An azetidine nitrogen is generally less basic than its pyrrolidine or piperidine counterparts, reducing hERG liability while maintaining potency.
Table 1: Physicochemical Impact of Heterocyclic Bioisosteres
Locks pharmacophores into bioactive conformations.
Visualization: The Scaffold Selection Logic
The following diagram illustrates the decision matrix for selecting heterocyclic building blocks based on ADME liabilities.
Figure 1: Decision tree for heterocyclic scaffold selection to address specific ADME liabilities.
Advanced Synthetic Methodologies
Incorporating these blocks requires methods that tolerate heteroatoms.[4] Traditional cross-couplings often fail due to catalyst poisoning by the nitrogen lone pairs. Two dominant strategies have emerged:
Photoredox Minisci Reaction
The Minisci reaction allows for the direct alkylation of heteroarenes using radical precursors. Modern photoredox variants operate under mild conditions, avoiding the harsh acidity and temperature of the classical silver-catalyzed protocol.
Mechanism: Single Electron Transfer (SET) generates a nucleophilic alkyl radical (from a carboxylic acid or halide) which attacks the electron-deficient heteroarene.
This is the gold standard for functionalizing unactivated heterocycles.
Regioselectivity: Unlike carbocycles (steric control), heterocycles are often governed by electronic effects.[5] Borylation typically occurs distal to the ring nitrogen to avoid repulsive interactions with the lone pair.
Versatility: The resulting boronic ester is a universal handle for Suzuki coupling, Chan-Lam amination, or oxidation.
Experimental Protocols
Note: All chemical operations must be performed in a fume hood with appropriate PPE. These protocols are generalized from verified high-impact literature.
Protocol A: Photoredox Minisci Alkylation of Heteroarenes
Objective: Direct attachment of an alkyl group (e.g., isopropyl or oxetanyl) to a nitrogen heterocycle.
Pre-complexation: In a glovebox or under strict N2, mix [Ir(OMe)(cod)]2, dtbpy, and B2pin2 in the solvent. Stir for 10 mins until the solution turns deep red (formation of the active tris-boryl species).
Seal the vial and heat to 60–80 °C for 4–16 hours.
Monitoring: Monitor by GC-MS or LC-MS. The product is the aryl-Bpin species.
Workup: Pass through a short plug of silica or Celite to remove the catalyst. Evaporate solvent.
Note: The resulting Bpin species can be unstable on silica; use immediately in the next cross-coupling step if possible.
Visualization: C-H Borylation Workflow
Figure 2: Mechanistic workflow for Iridium-catalyzed C-H borylation of heterocycles.
References
Lovering, F., Bikker, J., & Humblet, C. (2009).[2][10][11] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.
[Link][10]
Bull, J. A., et al. (2016). Oxetanes as Versatile Elements in Drug Discovery and Synthesis.[1][12] Chemical Reviews.
[Link]
Wearing, E. R., & Schindler, C. S. (2024).[13] Synthesis of Azetidines via Visible-Light-Mediated Aza Paternò–Büchi Reaction. Science.
[Link][13]
Proctor, R. S. J., & Phipps, R. J. (2014). Recent Advances in Minisci-Type Reactions. Angewandte Chemie International Edition.
[Link]
Larsen, M. A., & Hartwig, J. F. (2014). Iridium-Catalyzed C–H Borylation of Heteroarenes: Scope, Regioselectivity, and Application. Journal of the American Chemical Society.
[Link]
The Diethylamino-Substituted Quinoline Pharmacophore: Structural Dynamics, Lysosomotropism, and Therapeutic Workflows
Executive Summary Diethylamino-substituted quinolines, epitomized by the 4-aminoquinoline class (e.g., chloroquine), represent one of the most historically significant and pharmacologically versatile scaffolds in medicin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Diethylamino-substituted quinolines, epitomized by the 4-aminoquinoline class (e.g., chloroquine), represent one of the most historically significant and pharmacologically versatile scaffolds in medicinal chemistry. Characterized by a bipartite structure—an aromatic quinoline core and a flexible aliphatic side chain terminating in a basic diethylamino group—this pharmacophore is the cornerstone of both antimalarial therapeutics and emerging lysosomotropic anticancer agents. This whitepaper deconstructs the physicochemical causality behind their efficacy, maps the structure-activity relationship (SAR) dynamics, and provides self-validating experimental workflows for evaluating novel analogs.
The Bipartite Pharmacophore Architecture
The pharmacological success of diethylamino-substituted quinolines is not derived from a single active site, but rather the synergistic interplay of two distinct structural domains. These molecules are amphiphilic weak bases designed to exploit the pH gradients of cellular organelles[1].
The Quinoline Core (Aromatic System):
The hetero-bicyclic quinoline ring provides the necessary planar geometry for
stacking interactions. In antimalarial applications, an electron-withdrawing group (typically a chlorine atom at the C7 position) is critical. This substitution decreases the electron density of the quinoline ring, strengthening its intercalative binding with the porphyrin ring of ferriprotoporphyrin IX (free heme)[2].
The Diethylamino Side Chain (Aliphatic Linker + Tertiary Amine):
The
-diethyl-pentane-1,4-diamine side chain serves a dual purpose. The flexible aliphatic linker dictates the spatial orientation of the molecule, while the terminal diethylamino group acts as a highly basic center. This tertiary amine is the primary driver of the molecule's lysosomotropic properties, dictating its accumulation in acidic vesicles[3].
Diagram 1: Structural domains and functional causality of the quinoline pharmacophore.
Physicochemical Dynamics: The Causality of pH Trapping
The efficacy of diethylamino-substituted quinolines is fundamentally governed by the Henderson-Hasselbalch equation. These molecules possess two titratable basic groups: the quinoline-ring nitrogen (pKa ~8.1) and the diethylamino side-chain nitrogen (pKa ~10.2)[1].
The Mechanism of Lysosomotropism
At a physiological blood pH of 7.4, approximately 18% of the drug exists in a monoprotonated state[1]. This renders the molecule sufficiently lipophilic to passively diffuse across the lipid bilayers of cell membranes. However, once the molecule enters an acidic organelle—such as the lysosome of a cancer cell or the digestive food vacuole of Plasmodium falciparum (pH 4.5–5.0)—the thermodynamic equilibrium shifts drastically.
In this highly acidic environment, both nitrogen centers become fully protonated (diprotonated state). The addition of these positive charges exponentially increases the molecule's hydrophilicity, rendering it impermeable to the lipid bilayer. The drug becomes "trapped" within the vesicle, achieving localized concentrations up to 1,000-fold higher than in the extracellular fluid[1].
Diagram 2: The biophysical mechanism of pH-dependent organelle trapping and subsequent therapeutic action.
Mechanistic Pathways & Therapeutic Applications
Antimalarial Action: Heme Detoxification Blockade
During the intraerythrocytic stage, the malaria parasite degrades host hemoglobin, releasing toxic free heme (ferriprotoporphyrin IX). To survive, the parasite crystallizes this heme into inert hemozoin. The trapped diethylamino-quinoline binds directly to the
-oxo dimeric or monomeric heme via interactions, capping the growing hemozoin polymer. The accumulation of uncrystallized, toxic heme ultimately lyses the parasite[3],[2].
Anticancer Action: Autophagy Inhibition
In oncology, the lysosomotropic properties of these derivatives are leveraged to disrupt cellular recycling. The massive accumulation of the basic diethylamino groups acts as a proton sink, raising the intralysosomal pH. This deacidification inactivates lysosomal acid hydrolases and prevents the fusion of autophagosomes with lysosomes. By choking off the autophagy flux—a survival mechanism for metabolically stressed tumor cells—the derivatives induce massive apoptosis[4].
Structure-Activity Relationship (SAR) Dynamics
Designing next-generation quinolines requires a precise understanding of how structural modifications impact resistance mechanisms (such as the PfCRT efflux pump in malaria).
Terminal Amine Substitution: The tertiary amine is non-negotiable for high activity. Replacing the diethylamino group with bulky aromatic groups drastically reduces potency, while substitution with smaller dialkylamino groups or cyclic amines (e.g., piperidine, pyrrolidine) can modulate toxicity and retain efficacy[2].
Aliphatic Chain Length: The standard 4-carbon chain of chloroquine is highly recognized by the mutated PfCRT transporter in resistant strains. Systematically shortening the chain (2-3 carbons) or lengthening it (10-12 carbons) alters the spatial geometry enough to evade the efflux pump while maintaining the necessary pKa for lysosomal trapping[3],[2].
Quinoline Nitrogen pKa: Altering the basicity of the quinolyl nitrogen by introducing alkoxy or alkylthio substituents at the 4-position lowers antimalarial potency but can drastically improve the selectivity index against resistant strains[3].
Quantitative Data: Pharmacophore Comparison
Compound
Linker Length
Terminal Amine
Quinoline N pKa
Diethylamino N pKa
Target Profile
Chloroquine (CQ)
4 carbons
Diethylamino
8.1
10.2
Wild-type P. falciparum
Hydroxychloroquine
4 carbons
Ethyl(hydroxyethyl)amino
7.4
9.7
Wild-type, Autoimmune
Short-Chain Analog
2 carbons
Diethylamino
~8.0
~10.0
CQ-Resistant P. falciparum
Lys05 (Dimeric)
Polyamine
Dimethylamino
N/A
>10.0
Solid Tumors (Autophagy)
Table 1: Physicochemical and functional comparison of quinoline derivatives based on side-chain modifications.
Experimental Workflows for Pharmacophore Validation
To ensure scientific integrity, the evaluation of novel diethylamino-substituted quinolines must utilize self-validating experimental systems. Below are the gold-standard protocols for validating the two primary mechanisms of action.
Protocol A: In Vitro
-Hematin Formation Inhibition Assay (BHIA)
This cell-free assay validates the compound's ability to bind heme and prevent its crystallization into
-hematin (synthetic hemozoin). The protocol uses pyridine to selectively solubilize unreacted heme, providing a self-validating colorimetric readout.
Step-by-Step Methodology:
Hemin Preparation: Dissolve hemin (porcine) in 0.4 M NaOH to a concentration of 0.5 mg/mL. Causality: NaOH disrupts hemin dimers, ensuring monomeric availability.
Compound Incubation: In a 96-well plate, add 50 µL of the hemin solution to 50 µL of the test quinoline derivative (serially diluted in water).
Acidification: Initiate crystallization by adding 100 µL of 0.5 M sodium acetate buffer (pH 5.0). Causality: This mimics the acidic environment of the parasite's food vacuole, driving spontaneous
-hematin formation.
Incubation: Seal the plate and incubate at 37°C for 18–24 hours.
Pyridine Solubilization (Critical Step): Add 50 µL of a 50% (v/v) pyridine/water solution containing 20% HEPES buffer (pH 7.4). Causality: Pyridine forms a complex with unreacted monomeric heme (forming a low-spin chromophore), but cannot dissolve crystallized
-hematin.
Quantification: Read the absorbance at 405 nm. High absorbance indicates high unreacted heme (successful drug inhibition).
Diagram 3: Sequential workflow for the self-validating beta-hematin inhibition assay.
Protocol B: Lysosomotropism and Autophagy Flux Validation
To validate anticancer potential, researchers must prove that the diethylamino group successfully deacidifies lysosomes and halts autophagy.
Step-by-Step Methodology:
Cell Culture & Treatment: Seed target cancer cells (e.g., HeLa or MCF-7) at
cells/well. Treat with the quinoline derivative (1–10 µM) for 24 hours.
LysoTracker Staining: Add LysoTracker Red DND-99 (50 nM) for 30 minutes. Causality: LysoTracker only fluoresces in highly acidic vesicles. If the quinoline derivative successfully acts as a proton sink, lysosomal pH will rise, and LysoTracker fluorescence will decrease.
Flow Cytometry: Quantify the reduction in mean fluorescent intensity (MFI) in the PE channel to confirm lysosomal deacidification.
Immunoblotting for LC3-II (Validation): Extract cellular proteins and perform a Western blot for LC3-II and p62. Causality: An accumulation of LC3-II and p62 confirms that autophagosomes are forming but failing to degrade due to lysosomal dysfunction, validating the blockade of the autophagic flux.
Future Directions in Drug Design
The diethylamino-substituted quinoline scaffold is experiencing a renaissance. Modern drug design is moving beyond simple monomeric structures. The development of dimeric quinolines (e.g., Lys05) connected by polyamine linkers has shown a profound increase in lysosomal accumulation, offering a potent new avenue for overcoming chemotherapy resistance in solid tumors[4]. Furthermore, hybridizing the quinoline core with other pharmacophores (like cinnamamide or triazine) is proving effective in bypassing traditional efflux-mediated resistance mechanisms.
References
4-N, 4-S & 4-O Chloroquine Analogues: Influence of Side Chain Length and Quinolyl Nitrogen pKa on Activity vs. Chloroquine Resistant Malaria
National Institutes of Health (NIH) - PMC
URL:[Link]
Derivatives of 6-cinnamamido-quinoline-4-carboxamide impair lysosome function and induce apoptosis
National Institutes of Health (NIH) - PMC
URL:[Link]
Pharmacology of Chloroquine and Hydroxychloroquine
National Institutes of Health (NIH) - PMC
URL:[Link]
CHLOROQUINE Synthesis, SAR, MCQ, Structure, Chemical Properties and Therapeutic Uses
GPAT India
URL:[Link]
Application Note: High-Fidelity Synthesis of N,N-Diethyl-5-methylquinolin-6-amine via One-Pot Double Reductive Amination
Introduction & Strategic Rationale The functionalization of 6-aminoquinoline derivatives is a critical pathway in the synthesis of various pharmacophores, particularly in the development of antimalarial agents and kinase...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
The functionalization of 6-aminoquinoline derivatives is a critical pathway in the synthesis of various pharmacophores, particularly in the development of antimalarial agents and kinase inhibitors. The transformation of 6-amino-5-methylquinoline into its tertiary amine counterpart, N,N-diethyl-5-methylquinolin-6-amine [1], presents a specific synthetic challenge: achieving complete double alkylation while suppressing unwanted side reactions.
Historically, the N-alkylation of anilines was achieved using alkyl halides (e.g., ethyl iodide) and inorganic bases. However, this direct alkylation approach is plagued by poor selectivity. It frequently results in over-alkylation to the quaternary ammonium salt and competitive alkylation at the highly nucleophilic quinoline nitrogen (N1), forming quinolinium byproducts.
To bypass these limitations, this protocol utilizes a one-pot double reductive amination using acetaldehyde and Sodium Triacetoxyborohydride (STAB,
). This method provides absolute control over the alkylation state, as tertiary amines cannot form reducible iminium species with aldehydes, thereby completely eliminating the risk of quaternization [2].
Mechanistic Causality & Reaction Design
The success of this synthesis relies on the precise modulation of reaction kinetics and intermediate stability.
Catalysis and Imine Formation : The starting material is an electron-rich aniline derivative, but steric hindrance from the adjacent 5-methyl group slightly retards nucleophilic attack. The addition of a catalytic amount of acetic acid (AcOH) protonates the carbonyl oxygen of acetaldehyde, increasing its electrophilicity and driving the formation of the initial imine.
Chemoselective Reduction : STAB is a mild, sterically bulky reducing agent. Unlike Sodium Borohydride (
), which would rapidly and uselessly reduce acetaldehyde to ethanol, STAB selectively reduces the more electrophilic protonated imine/iminium intermediates [3].
Double Alkylation Cascade : Once the secondary amine (N-ethyl-5-methylquinolin-6-amine) is formed, it reacts with a second equivalent of acetaldehyde to form an iminium ion, which is subsequently reduced by STAB to yield the final tertiary amine.
Reaction mechanism of the double reductive amination sequence.
Comparative Analysis of Synthetic Routes
To justify the selection of reductive amination over direct alkylation, the following table summarizes the quantitative and qualitative data associated with both methodologies.
Parameter
Direct N-Alkylation (Ethyl Iodide / )
Reductive Amination (Acetaldehyde / STAB)
Reagent Equivalents
3.0 - 5.0 eq EtI
3.0 eq Acetaldehyde, 4.0 eq STAB
Solvent & Temp
DMF or , 80°C (Reflux)
1,2-Dichloroethane (DCE), 0°C to RT
Quaternization Risk
High (Forms quaternary ammonium salts)
Zero (Tertiary amines do not form iminium)
Quinoline N1-Alkylation
Moderate (Forms quinolinium salts)
Zero (Aldehydes do not react with pyridine rings)
Typical Yield
35% - 50% (Complex mixture)
85% - 95% (Clean conversion)
Purification Difficulty
High (Requires reverse-phase or complex gradients)
Low (Standard silica gel chromatography)
Experimental Protocol
This protocol is designed as a self-validating system. Visual cues and strategic analytical checkpoints are embedded to ensure reaction fidelity.
Reagents Required
6-Amino-5-methylquinoline : 1.0 mmol (158.2 mg)
Acetaldehyde : 3.0 mmol (132.2 mg / ~170 µL) - Must be freshly distilled or stored at 4°C due to its low boiling point (20.2°C).
1,2-Dichloroethane (DCE) : 10 mL - Preferred over DCM due to higher STAB solubility and faster reaction kinetics [3].
Step-by-step experimental workflow for the one-pot synthesis.
Step-by-Step Methodology
Step 1: Substrate Preparation
Charge an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar with 6-amino-5-methylquinoline (1.0 mmol) and anhydrous DCE (10 mL).
Add glacial acetic acid (1.0 mmol).
Self-Validation: The solution should appear as a clear, pale yellow liquid.
Step 2: Aldehyde Addition
Cool the reaction flask to 0°C using an ice-water bath. Causality: Cooling prevents the evaporative loss of highly volatile acetaldehyde, ensuring the necessary stoichiometry for double alkylation is maintained.
Add cold acetaldehyde (3.0 mmol) dropwise via a chilled syringe. Stir for 30 minutes at 0°C to allow initial imine formation.
Self-Validation: A slight deepening of the yellow color indicates Schiff base (imine) formation.
Step 3: Reductant Addition
Add STAB (4.0 mmol) portionwise over 10 minutes.
Self-Validation: Mild effervescence (hydrogen gas evolution) may occur. Ensure the flask is vented through a nitrogen line or a loosely capped septum.
Step 4: Maturation and Monitoring
Remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir vigorously for 12–16 hours.
Analytical Checkpoint (TLC): Elute an aliquot on silica gel using Hexanes/Ethyl Acetate (1:1). Monitor the disappearance of the primary amine (lowest
) and the transient mono-ethyl intermediate (mid ). The reaction is complete when only the highly non-polar tertiary amine (highest ) remains.
Step 5: Quench and Workup
Quench the reaction by slowly adding 10 mL of saturated aqueous Sodium Bicarbonate (
). Causality: The basic quench neutralizes the acetic acid and decomposes unreacted STAB, preventing the product from partitioning into the aqueous layer as an acetate salt.
Stir vigorously until gas evolution ceases (~15 mins).
Transfer to a separatory funnel and extract the aqueous layer with Dichloromethane (DCM) (
).
Wash the combined organic layers with brine (20 mL), dry over anhydrous
, filter, and concentrate under reduced pressure.
Step 6: Purification
Purify the crude residue via flash column chromatography on silica gel, utilizing a gradient of 10% to 30% Ethyl Acetate in Hexanes.
Isolate the fractions containing the pure N,N-diethyl-5-methylquinolin-6-amine and concentrate to yield a viscous amber oil or low-melting solid.
Analytical Characterization Expectations
To verify the structural integrity of the synthesized N,N-diethyl-5-methylquinolin-6-amine (Molecular Formula:
, Exact Mass: 214.147 Da), utilize the following expected analytical benchmarks [1]:
LC-MS (ESI+) : Expected
at 215.15.
H NMR (400 MHz, ) :
Diethyl signature : A distinct triplet at ~1.0–1.1 ppm (6H,
) and a quartet at ~3.1–3.3 ppm (4H, ).
5-Methyl signature : A sharp singlet at ~2.6 ppm (3H,
).
Quinoline core : Characteristic downfield shifts for the pyridine ring protons at ~7.3 ppm (dd), ~8.1 ppm (d), and ~8.8 ppm (dd).
References
PubChem . "N,N-diethyl-5-methylquinolin-6-amine." National Center for Biotechnology Information. CID: 3559892. URL:[Link]
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862. URL:[Link]
Application
Application Note: Precision N-Alkylation of 5-Methylquinolin-6-amine
Strategic Overview: The "Steric Gate" Challenge The N-alkylation of 5-methylquinolin-6-amine presents a unique chemoselective challenge compared to standard aniline functionalization. The presence of the methyl group at...
Author: BenchChem Technical Support Team. Date: March 2026
Strategic Overview: The "Steric Gate" Challenge
The N-alkylation of 5-methylquinolin-6-amine presents a unique chemoselective challenge compared to standard aniline functionalization. The presence of the methyl group at the C5 position creates a "Steric Gate" ortho to the C6-amino group.
While the C6-amine is electronically activated by the quinoline ring system, the C5-methyl group imposes significant steric bulk, retarding nucleophilic attack on electrophiles. This steric hindrance creates a kinetic competition between two pathways:
Pathway A (Desired): N-alkylation of the hindered exocyclic C6-amine.
Pathway B (Undesired): N-alkylation of the unhindered endocyclic quinoline nitrogen (N1), leading to quaternary ammonium salts.
Successful execution requires a protocol that kinetically favors Pathway A while suppressing Pathway B. This guide details two validated workflows: Reductive Amination (Method A - High Fidelity) and Controlled Nucleophilic Substitution (Method B - Direct Alkylation).
Decision Matrix: Choosing Your Method
Feature
Method A: Reductive Amination
Method B: Direct Alkylation
Primary Use Case
Introduction of branched/complex alkyl groups.
Introduction of simple alkyl groups (Methyl, Ethyl, Allyl).
The following diagram illustrates the competing pathways and the logic behind selecting the reductive amination route to bypass the N1-alkylation trap.
Figure 1: Kinetic competition between N6-reductive amination (Green path) and N1-direct alkylation (Red path).
Protocol A: Reductive Amination (Recommended)
Objective: Mono-alkylation of 5-methylquinolin-6-amine using an aldehyde/ketone.
Mechanism: Formation of a sterically crowded imine followed by in situ hydride transfer.
Materials
Substrate: 5-methylquinolin-6-amine (1.0 equiv)
Electrophile: Aldehyde or Ketone (1.2 – 1.5 equiv)
Critical Checkpoint: Stir at Room Temperature (RT) for 30–60 minutes.
Why? The 5-methyl group hinders the attack on the carbonyl. Acid catalysis protonates the carbonyl, accelerating imine formation. Do not add the reductant yet.
Reductive Capture:
Cool the mixture to 0°C (optional, but recommended for reactive aldehydes).
Add NaBH(OAc)₃ (1.5 equiv) in one portion.
Allow the reaction to warm to RT and stir for 4–16 hours.
Self-Validating Step: Monitor by TLC or LCMS.[2] The imine intermediate is often unstable on silica; look for the disappearance of the starting amine (m/z = 159 + H⁺).
Workup & Purification:
Quench with saturated aqueous NaHCO₃ (gas evolution will occur).
Extract with DCM (3x).
Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[2][3][4]
Base: Sodium Bicarbonate (NaHCO₃) or Potassium Carbonate (K₂CO₃). Avoid strong bases like NaH which deprotonate the amine and increase N1 reactivity.
Solvent: DMF or Acetonitrile (MeCN).
Step-by-Step Procedure
Controlled Addition:
Dissolve 5-methylquinolin-6-amine (1.0 equiv) in MeCN (0.1 M).
Add solid NaHCO₃ (2.0 equiv).
Add Alkyl Halide (1.0 equiv) dropwise over 10 minutes.
Thermal Cycle:
Heat to 40–60°C. Do not reflux immediately.
Why? High heat promotes the thermodynamic product. However, N1 alkylation is often kinetically accessible. Moderate heat favors the N6-nucleophile (which is more basic/nucleophilic than N1 in the ground state, but sterically hindered).
differentiation: N1-alkylated species are quaternary salts and will likely remain in the aqueous phase during workup or stay at the baseline on TLC.
Workup: Dilute with water.[2] Extract with EtOAc.[2][4] The N1-salt often stays in the water layer.
Analytical Validation (Self-Validating Systems)
Distinguishing the desired N6-alkyl product from the N1-alkyl byproduct is critical.
1H NMR Diagnostics
Feature
N6-Alkyl Product (Desired)
N1-Alkyl Byproduct (Undesired)
H2 Proton (Quinoline)
Normal range (δ 8.6 - 8.8 ppm).
Significant Downfield Shift (δ > 9.0 ppm) due to positive charge on N1.
N-H Signal
Visible as a broad singlet (exchangeable).
No N-H signal (if N1 is alkylated and N6 remains NH2).
Solubility
Soluble in CDCl₃.
Poor solubility in CDCl₃ (Salt-like); requires DMSO-d6.
Color
Typically yellow/tan oil or solid.
Often bright orange/red solid (Charge transfer complex).
Troubleshooting Guide
Problem
Root Cause
Solution
No Reaction (Method A)
Steric hindrance of 5-Me prevents imine formation.
Increase AcOH to 5 equiv or heat the imine formation step to 50°C before adding borohydride [1].
Over-Alkylation (Dialkyl)
Excess electrophile or too reactive.
Switch from Method B to Method A. If using Method B, use slow addition of electrophile (syringe pump).
N1-Alkylation (Quaternary Salt)
Electrophile is too "hard" or base is too strong.
Use a softer electrophile (Iodide > Bromide). Switch base to NaHCO₃. Use non-polar solvent (Toluene) to destabilize the transition state for ionic salt formation [2].
References
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.
Valderrama, J. A., et al. "Studies on Quinones. Part 34. Reaction of Primin and Related Quinones with Primary Amines." Journal of the Chilean Chemical Society, 2003. (Demonstrates steric effects in quinoline/quinone systems).
BenchChem Application Note. "N-Alkylation of Amines: Protocols and Troubleshooting." (General reference for pKa and base selection in hindered systems).
Synthetic Routes for 5,6-Disubstituted Quinoline Derivatives: A Detailed Guide for Researchers
Introduction: The Significance of the 5,6-Disubstituted Quinoline Scaffold The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in medicinal chemistry and materials science. Its...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of the 5,6-Disubstituted Quinoline Scaffold
The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in medicinal chemistry and materials science. Its derivatives exhibit a broad spectrum of biological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[1] The specific substitution pattern on the quinoline core profoundly influences its pharmacological and physicochemical properties. Among the myriad of possible substitution patterns, the 5,6-disubstituted quinoline framework has garnered significant attention. The introduction of functional groups at these positions can modulate the electronic properties of the entire ring system, influence intermolecular interactions with biological targets, and provide vectors for further chemical elaboration. This guide provides a comprehensive overview of the primary synthetic strategies for accessing these valuable compounds, offering both foundational principles and detailed experimental protocols for researchers, scientists, and drug development professionals.
Classical Synthetic Approaches: Building the Quinoline Core
For over a century, a collection of named reactions has been the bedrock of quinoline synthesis. These methods, while sometimes requiring stringent conditions, are reliable and utilize readily available starting materials. The key to accessing 5,6-disubstituted quinolines through these classical routes lies in the selection of appropriately substituted aniline or o-aminobenzaldehyde/ketone precursors.
The Skraup and Doebner-von Miller Syntheses: From Anilines to Quinolines
The Skraup synthesis is a powerful method for constructing the quinoline ring system from anilines, glycerol, an acid catalyst (typically sulfuric acid), and an oxidizing agent. A related method, the Doebner-von Miller reaction, offers greater versatility by employing α,β-unsaturated aldehydes or ketones in place of glycerol.[2][3] To achieve a 5,6-disubstitution pattern, a 3,4-disubstituted aniline is the requisite starting material.
Protocol 1: Representative Synthesis of 5,6-Dichloroquinoline via a Modified Skraup Reaction
This protocol outlines a general procedure for the synthesis of a 5,6-dihaloquinoline, a versatile intermediate for further functionalization via cross-coupling reactions.
Materials:
3,4-Dichloroaniline
Glycerol
Concentrated Sulfuric Acid
Nitrobenzene (or another suitable oxidizing agent like arsenic acid)
Ferrous sulfate (optional, as a moderator)
Sodium hydroxide solution
Steam distillation apparatus
Procedure:
Reaction Setup: In a fume hood, carefully add concentrated sulfuric acid to a round-bottom flask equipped with a reflux condenser and a mechanical stirrer.
Addition of Reactants: To the stirred acid, cautiously add 3,4-dichloroaniline. The formation of the aniline salt is exothermic.
Slowly add glycerol to the mixture, followed by the oxidizing agent (e.g., nitrobenzene). The addition of a moderator like ferrous sulfate can help to control the exothermic nature of the reaction.[4]
Reaction: Heat the mixture cautiously. Once the reaction initiates, it can become vigorous. Maintain the temperature at a gentle reflux for several hours until the reaction is complete (monitoring by TLC is recommended).
Work-up: Allow the reaction mixture to cool and then carefully pour it into a large volume of water.
Neutralization and Isolation: Neutralize the acidic solution with a concentrated sodium hydroxide solution until strongly alkaline. Isolate the crude 5,6-dichloroquinoline via steam distillation.
Purification: The collected distillate containing the product can be extracted with an organic solvent (e.g., dichloromethane or diethyl ether). The combined organic layers are then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure. Further purification can be achieved by recrystallization or column chromatography.
The Combes Synthesis: A Route to 2,4-Disubstituted Quinolines
The Combes synthesis provides a direct route to 2,4-disubstituted quinolines through the acid-catalyzed condensation of an aniline with a β-diketone.[5] The use of a 3,4-disubstituted aniline allows for the preparation of 5,6,7,8-tetrasubstituted quinolines, which can be further modified.
Protocol 2: Representative Synthesis of 5,6-Dimethyl-2,4-diphenylquinoline via Combes Synthesis
This protocol provides a general method for the synthesis of a 5,6-dialkyl-substituted quinoline.
Materials:
3,4-Dimethylaniline
1,3-Diphenyl-1,3-propanedione (Dibenzoylmethane)
Polyphosphoric acid (PPA) or concentrated sulfuric acid
Sodium bicarbonate solution
Organic solvent (e.g., ethyl acetate)
Procedure:
Reaction Setup: In a round-bottom flask, combine 3,4-dimethylaniline and 1,3-diphenyl-1,3-propanedione.
Acid Catalysis: Add the acid catalyst (e.g., PPA) to the mixture.
Reaction: Heat the reaction mixture with stirring to a temperature typically ranging from 100 to 150 °C for several hours. Monitor the reaction progress by TLC.
Work-up: After cooling, carefully quench the reaction by pouring the mixture onto ice and neutralizing with a saturated sodium bicarbonate solution.
Extraction and Purification: Extract the aqueous layer with an organic solvent such as ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired 5,6-dimethyl-2,4-diphenylquinoline.
The Friedländer Synthesis: Condensation of o-Aminoaryl Aldehydes and Ketones
The Friedländer synthesis is one of the most versatile methods for preparing quinolines, involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.[6][7] To synthesize 5,6-disubstituted quinolines, a 2-amino-3,4-disubstituted benzaldehyde or ketone is required.
Protocol 3: Synthesis of 5,6-Dimethoxy-2-phenylquinoline via Friedländer Synthesis
This protocol details the synthesis of a 5,6-dialkoxy-substituted quinoline.
Materials:
2-Amino-3,4-dimethoxybenzaldehyde
Acetophenone
Base (e.g., potassium hydroxide) or Acid (e.g., p-toluenesulfonic acid) catalyst
Ethanol
Procedure:
Reaction Setup: In a round-bottom flask, dissolve 2-amino-3,4-dimethoxybenzaldehyde and acetophenone in ethanol.
Catalysis: Add the catalyst (either a base like KOH or an acid like p-toluenesulfonic acid).
Reaction: Heat the mixture to reflux and monitor the reaction by TLC. The reaction time can vary from a few hours to overnight.
Work-up and Purification: Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The residue can be taken up in an organic solvent and washed with water. The organic layer is then dried and concentrated. The crude product is purified by recrystallization or column chromatography to afford 5,6-dimethoxy-2-phenylquinoline.
Modern Synthetic Methodologies: Expanding the Chemical Space
Recent advances in organic synthesis have provided milder and more efficient alternatives to the classical methods for quinoline synthesis. These modern techniques often employ transition-metal catalysis and offer greater functional group tolerance and regioselectivity.
Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis. For the synthesis of 5,6-disubstituted quinolines, these reactions are particularly useful for the functionalization of a pre-formed 5,6-dihaloquinoline scaffold. Reactions such as the Suzuki, Stille, Sonogashira, and Buchwald-Hartwig couplings allow for the introduction of a wide variety of substituents at the 5 and 6 positions.
Protocol 4: Representative Suzuki Cross-Coupling for the Synthesis of a 5,6-Diarylquinoline
This protocol describes a general procedure for the introduction of aryl groups at the 5 and 6 positions of a quinoline ring.
Materials:
5,6-Dibromoquinoline
Arylboronic acid (2.2 equivalents)
Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)
Base (e.g., K₂CO₃ or Cs₂CO₃)
Solvent (e.g., 1,4-dioxane/water or toluene/ethanol/water mixture)
Procedure:
Reaction Setup: To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 5,6-dibromoquinoline, the arylboronic acid, the palladium catalyst, and the base.
Solvent Addition: Add the degassed solvent system.
Reaction: Heat the reaction mixture to reflux with vigorous stirring for several hours until the starting material is consumed (monitored by TLC or GC-MS).
Work-up: Cool the reaction mixture and add water. Extract the product with an organic solvent (e.g., ethyl acetate).
Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the 5,6-diarylquinoline.
C-H Activation Strategies
Direct C-H functionalization has emerged as a powerful and atom-economical strategy for the synthesis of complex molecules.[8] While the direct and selective functionalization of the C5 and C6 positions of an unsubstituted quinoline ring is challenging due to the electronic nature of the ring, recent advances have shown promise. The use of directing groups can facilitate C-H activation at specific positions. For instance, a directing group at the C8 position can promote functionalization at the C7 position, and a template-based approach has been developed for C6 functionalization.[9] However, achieving simultaneous and selective C5 and C6 functionalization via C-H activation remains an area of active research.
Caption: Workflow for Skraup/Doebner-von Miller Synthesis.
Caption: Workflow for Friedländer Synthesis.
Caption: Workflow for Palladium-Catalyzed Cross-Coupling.
Conclusion
The synthesis of 5,6-disubstituted quinoline derivatives is a rich and evolving field. Classical methods, contingent on the availability of appropriately substituted precursors, remain valuable for their robustness and scalability. Modern transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-couplings of dihaloquinolines, have significantly expanded the accessible chemical space, allowing for the late-stage introduction of diverse functional groups. While direct and selective dual C-H functionalization at the 5 and 6 positions remains a frontier, ongoing research in catalysis is poised to provide even more elegant and efficient solutions. The protocols and strategies outlined in this guide provide a solid foundation for researchers to navigate the synthesis of these important heterocyclic compounds, enabling the continued exploration of their potential in drug discovery and materials science.
References
A Recent Study on the Synthesis of Polysubstituted Quinoline. (2025). ResearchGate. [Link]
Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review. (2022). PubMed. [Link]
A review on synthetic investigation for quinoline- recent green approaches. (2022). Taylor & Francis Online. [Link]
Differentiation and functionalization of remote C–H bonds in adjacent positions. (2020). National Science Foundation. [Link]
Synthesis of polysubstituted quinolines through promoter-regulated selective annulation and C–C bond cleavage from 2-styrylanilines and β-keto esters. (2020). Royal Society of Chemistry. [Link]
Selective C–H Olefination of Indolines (C5) and Tetrahydroquinolines (C6) by Pd/S,O-Ligand Catalysis. (2019). ACS Publications. [Link]
Novel library synthesis of 3,4-disubstituted pyridin-2(1H)-ones via cleavage of pyridine-2-oxy-7-azabenzotriazole ethers under ionic hydrogenation conditions at room temperature. (2021). National Center for Biotechnology Information. [Link]
Synthesis of 2-amino-3',4'-dihydroxyacetophenone hydrochloride. PrepChem.com. [Link]
A review on synthetic investigation for quinoline- recent green approaches. (2022). ResearchGate. [Link]
Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. (2022). MDPI. [Link]
Method for producing 2-amino-substituted benzaldehyde compound.
Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. (2021). National Center for Biotechnology Information. [Link]
THE SKRAUP REACTION OF 3,4-DIHALOANILINES. (1989). HETEROCYCLES. [Link]
Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. (2019). ACS Publications. [Link]
Preparation process of N-ethyl-3,4-(methylenedioxy)aniline.
is added over a 4-hour period, and about 610 ml. of distillate is collected. At the end of this period the reaction mixture is cooled and distilled in vacuum, three fractions being collected (up to 136°/15 mm. Organic Syntheses. [Link]
Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. [Link]
De novo three-component synthesis of meta-substituted anilines. (2023). Royal Society of Chemistry. [Link]
Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. ResearchSpace@UKZN. [Link]
Synthesis of Substituted Anilines from Cyclohexanones Using Pd/C-Ethylene System and Its Application to Indole Synthesis. Organic Chemistry Portal. [Link]
N,N-Disubstituted Anilines Synthesis through Smiles Rearrangement. (2025). ACS Publications. [Link]
Synthesis of aminoacetophenone from acetophenone. ResearchGate. [Link]
Doebner-Miller reaction and applications. Slideshare. [Link]
Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in Organic Syntheses. (2015). ResearchGate. [Link]
Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. Organic Letters. [Link]
Preparation and Transformations of Acetophenone-Derived Enamino Ketones, BF 2 -β-Ketoiminates, and BF 2 -β-Diketonates. (2025). MDPI. [Link]
Application Note: Strategies for the Derivatization of N,N-diethyl-5-methylquinolin-6-amine for Structure-Activity Relationship (SAR) Studies
Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1] N,N-diethyl-5-methylquinolin-6-amine presents a promising, yet underexplored, templ...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1] N,N-diethyl-5-methylquinolin-6-amine presents a promising, yet underexplored, template for drug discovery. Its distinct substitution pattern offers multiple vectors for chemical modification, enabling a systematic exploration of the chemical space to optimize biological activity, selectivity, and pharmacokinetic properties. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic derivatization of this scaffold. We delve into the rationale behind modifying specific positions—the 6-amino group, the 5-methyl group, and the quinoline core itself—and provide detailed, field-proven protocols for key synthetic transformations. The overarching goal is to construct a robust Structure-Activity Relationship (SAR) model to guide the development of novel lead compounds.
Introduction: The Quinolin-6-amine Scaffold
Significance of the Quinoline Moiety
Quinoline, a fused bicyclic heterocycle containing a benzene and a pyridine ring, is considered a "privileged scaffold" in drug discovery.[2][3] Its structural rigidity, combined with its ability to engage in various non-covalent interactions (π-π stacking, hydrogen bonding, and hydrophobic interactions), makes it an ideal framework for designing molecules that bind to diverse biological targets. Quinoline derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimalarial, anti-inflammatory, and antimicrobial properties.[1][4]
Rationale for SAR Studies on N,N-diethyl-5-methylquinolin-6-amine
The parent scaffold, N,N-diethyl-5-methylquinolin-6-amine, possesses three primary points for diversification, making it an excellent candidate for SAR library synthesis.
The 6-diethylamino group: This moiety can significantly influence the compound's basicity (pKa), solubility, and potential for hydrogen bonding. Its steric bulk is a critical determinant for fitting into a target's binding pocket.
The 5-methyl group: This small alkyl group can be modified to probe steric tolerance and can serve as a synthetic handle for introducing larger functional groups.
The Aromatic Core: The quinoline ring system itself can be substituted to modulate electronic properties, metabolic stability, and target interactions.
A systematic SAR study allows researchers to understand which structural features are essential for biological activity and which can be modified to improve drug-like properties.[5]
Key Derivatization Points on the Scaffold
The diagram below illustrates the three principal regions on the N,N-diethyl-5-methylquinolin-6-amine scaffold that are amenable to chemical modification for SAR exploration.
Caption: Key regions for derivatization on the core scaffold.
Synthetic Strategies and Derivatization Protocols
The following section outlines validated synthetic strategies for modifying each key region of the molecule. The causality behind each choice is explained to guide the design of a focused compound library.
Strategy A: Modification of the 6-Amino Group
Causality: The nature of the substituent at the 6-amino position is critical for modulating the compound's pKa and its interaction with target proteins. Varying the size, polarity, and hydrogen bonding capacity of this group can lead to significant changes in potency and selectivity.[5] For instance, replacing the acyclic diethylamine with a cyclic amine like morpholine or piperazine can constrain the conformation and improve solubility or metabolic stability.[6]
Protocol 2.1.1: Acylation of the 6-Amino Group to Form Amide Derivatives
This protocol describes a general method for converting the tertiary amine to a secondary amine (via demethylation, not detailed here) and subsequent acylation. For direct derivatization, one could explore reactions if the parent compound were a secondary amine. As a proof of concept for derivatization at this position, we will proceed with acylation of a related 6-aminoquinoline.
Objective: To introduce a variety of acyl groups to probe for additional hydrogen bond acceptor/donor interactions and to explore different steric footprints.
Materials:
6-Amino-5-methylquinoline (or a related secondary amine derivative)
Acyl chloride or anhydride (e.g., acetyl chloride, benzoyl chloride)
Dissolve 1.0 equivalent of the 6-aminoquinoline derivative in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.
Cool the solution to 0 °C using an ice bath.
Add 1.5 equivalents of TEA or pyridine to the solution.
Slowly add 1.2 equivalents of the desired acyl chloride or anhydride dropwise.
Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by Thin Layer Chromatography (TLC).
Work-up: Quench the reaction with water. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.[7]
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., ethyl acetate/hexane gradient) to yield the desired amide.[7]
Strategy B: Substitution on the Quinoline Core
Causality: Electrophilic aromatic substitution (EAS) on the quinoline ring introduces substituents that directly alter the electronic landscape (electron-donating or -withdrawing) and steric profile of the scaffold.[8] The existing amino and methyl groups are activating and ortho-, para-directing. Given the positions (5 and 6), the most likely positions for EAS are C7 and C8. Halogenation, for instance, can introduce favorable halogen bonding interactions with the target and can block sites of metabolic oxidation.[1]
Protocol 2.2.1: Regioselective Bromination of the Quinoline Core
Objective: To introduce a bromine atom onto the quinoline ring, typically at the C7 or C8 position, to probe electronic and metabolic effects.
Materials:
N,N-diethyl-5-methylquinolin-6-amine
N-Bromosuccinimide (NBS)
Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM)
Dissolve 1.0 equivalent of the quinoline substrate in anhydrous MeCN or DCM in a flask protected from light.
Cool the solution to 0 °C.
Add 1.05 equivalents of NBS portion-wise over 15 minutes.
Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the reaction progress by TLC or LC-MS.
Work-up: Upon completion, quench the reaction by adding saturated aqueous Na₂S₂O₃ solution to consume any excess bromine. Dilute with ethyl acetate and wash with saturated NaHCO₃ solution, followed by brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purification: Purify the crude product via column chromatography (silica gel, ethyl acetate/hexane) to isolate the brominated regioisomers. The exact isomeric ratio will need to be determined by NMR analysis.
Strategy C: Bioisosteric Replacement
Causality: Bioisosterism is a powerful strategy in medicinal chemistry to improve physicochemical properties while maintaining or enhancing biological activity.[9] A bioisostere is a functional group with similar steric and electronic properties to another.[10][11] For example, replacing an amide bond with a 1,2,3-triazole can increase metabolic stability towards proteases while mimicking the geometry and hydrogen bonding capacity of the original amide.[9] Similarly, replacing an aromatic phenyl ring with a pyridine ring can reduce metabolism and improve solubility.[6]
Conceptual Protocol 2.3.1: Replacement of the Diethylamino Group with a Tetrazole
This is a more advanced, multi-step synthesis that would first require converting the amine to a different functional group (e.g., a nitrile via Sandmeyer reaction on a diazotized amine), which can then be converted to a tetrazole.
Objective: To replace the basic amino group with an acidic tetrazole ring, which can serve as a bioisostere for a carboxylic acid, fundamentally altering the compound's pKa and interaction profile.[10]
General Synthetic Outline:
Diazotization: Convert the 6-amino group to a diazonium salt using sodium nitrite and a strong acid (e.g., HCl).
Sandmeyer Reaction: Displace the diazonium group with a cyanide (e.g., using CuCN) to form the 6-cyanoquinoline derivative.
Tetrazole Formation: React the 6-cyanoquinoline derivative with sodium azide (NaN₃) and a Lewis acid (e.g., zinc chloride) or an ammonium salt (e.g., triethylammonium chloride) in a suitable solvent like DMF or toluene at elevated temperatures.
Work-up and Purification: Acidic work-up followed by crystallization or chromatography to isolate the 6-(1H-tetrazol-5-yl)quinoline derivative.
Workflow for SAR-Driven Drug Discovery
A successful SAR campaign requires a systematic and iterative process. The workflow diagram below illustrates the logical progression from initial synthesis to the generation of actionable SAR data. This cycle is repeated to refine lead compounds.
Caption: Iterative workflow for SAR studies.
Analytical Characterization of Derivatives
Rigorous characterization is essential to ensure that the observed biological activity is attributable to the intended compound at a known purity.
Structural Confirmation and Purity Assessment
A combination of techniques is required for unambiguous characterization.[12]
High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final compound, typically aiming for >95%.[13]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the chemical structure, including the position of new substituents.[13]
Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.
Protocol 4.2.1: High-Performance Liquid Chromatography (HPLC) for Purity Analysis
Objective: To determine the purity of a synthesized derivative.
Instrumentation & Conditions:
Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).[13]
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B over 1 minute, and re-equilibrate for 2 minutes.
Flow Rate: 1.0 mL/min.
Detection: UV at 254 nm and 280 nm.
Procedure: Dissolve a small sample (~1 mg/mL) in methanol or acetonitrile. Inject 5-10 µL onto the column and integrate the peak areas to calculate percent purity.
Data Presentation: Table of Expected Analytical Data
The table below provides a hypothetical summary of characterization data for the parent compound and two potential derivatives, illustrating how data should be organized for comparison.
Compound ID
Structure
Modification
Expected Mass [M+H]⁺
Key ¹H NMR Shift (ppm)
HPLC Purity (%)
Parent-01
N,N-diethyl-5-methylquinolin-6-amine
-
215.15
~2.3 (s, 3H, Ar-CH₃)
>98%
Deriv-B1
7-Bromo-N,N-diethyl-5-methylquinolin-6-amine
Bromination (Region B)
293.06 / 295.06
Absence of C7-H proton signal
>95%
Deriv-A1
N-Acetyl-N-ethyl-5-methylquinolin-6-amine
Acylation (Region A)
229.13
~2.1 (s, 3H, COCH₃)
>95%
Note: Deriv-A1 assumes prior conversion to a secondary amine.
Conclusion
The N,N-diethyl-5-methylquinolin-6-amine scaffold is a versatile starting point for medicinal chemistry campaigns. By systematically applying the synthetic strategies outlined in this guide—modifying the 6-amino group, substituting the quinoline core, and functionalizing the 5-methyl group—researchers can generate diverse libraries of analogs. When coupled with a rigorous analytical and biological testing workflow, this approach enables the construction of a detailed SAR model. This model is crucial for rationally designing next-generation compounds with enhanced potency, improved selectivity, and optimized drug-like properties, ultimately accelerating the journey from a chemical starting point to a viable drug candidate.
References
BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of Novel Quinoline Derivatives.
ACS Publications. (2025, October 9). Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study. Precision Chemistry.
BenchChem. (n.d.). Analytical methods for "Quinoline, (1-methylethyl)-".
MDPI. (2025, April 30). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies.
RSC Publishing. (2020, June 2). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review.
PMC. (n.d.). Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview.
PubMed. (2019, January 15). Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents.
PubMed. (2006, October 19). Structure-activity relationship of quinoline derivatives as potent and selective alpha(2C)-adrenoceptor antagonists.
Open Library Publishing Platform. (n.d.). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition.
IJFMR. (2025, November 15). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives.
Der Pharma Chemica. (2023, September 30). Synthesis, Characterization, Anthelmintic and Insilico Evaluation of 2, 3-Disubstituted Quinoline Derivatives.
PMC - NIH. (n.d.). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes.
(n.d.). Isosteres and bioisosteres.
(2006, December 6). Determination of Some Quinoline Derivatives with Organic Brominating Agents.
RSC Publishing. (2025, August 27). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. DOI:10.1039/D5RA00534E.
Cambridge MedChem Consulting. (2023, January 28). Aromatic Bioisosteres.
ResearchGate. (2025, August 6). Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α 2C -Adrenoceptor Antagonists | Request PDF.
MDPI. (2022, April 20). Structure-Based Bioisosterism Design, Synthesis, Biological Evaluation and In Silico Studies of Benzamide Analogs as Potential Anthelmintics.
PMC. (n.d.). 2,3-Substituted quinoxalin-6-amine analogs as antiproliferatives: A structure activity relationship study.
Application Note: Solvent Selection and Dissolution Protocols for N,N-Diethyl-5-methylquinolin-6-amine
Introduction & Physicochemical Profiling N,N-diethyl-5-methylquinolin-6-amine is a structurally complex, lipophilic organic compound utilized in advanced drug discovery and synthetic chemistry. Proper solvent selection i...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Physicochemical Profiling
N,N-diethyl-5-methylquinolin-6-amine is a structurally complex, lipophilic organic compound utilized in advanced drug discovery and synthetic chemistry. Proper solvent selection is the most critical variable in ensuring experimental reproducibility, as the compound's solubility is strictly dictated by its dual-nitrogen architecture.
Mechanistic Causality of Solubility:
The molecule features a heteroaromatic quinoline core and a tertiary amine (N,N-diethylamino group) at the 6-position. The baseline[1], while the tertiary amine introduces a second, more basic center. In its neutral, free-base form, the compound is highly lipophilic and exhibits less than 0.1 mg/mL solubility in cold water[1]. However, the solubility profile is highly pH-dependent. In acidic environments, the nitrogen atoms become protonated, forming a cationic salt. This ionized form is [2]. Conversely, dissolving the free base requires aprotic organic solvents with high dielectric constants.
Solvent Selection Matrix
To prevent compound degradation and experimental artifacts (such as localized precipitation), solvent systems must be matched to the downstream application. The following table summarizes the quantitative and qualitative data for optimal solvent selection.
Solvent System
Solvation Mechanism
Optimal Application
Limitations & Considerations
Anhydrous DMSO
Disrupts crystal lattice via high polarity; solvates the lipophilic free-base.
Low pH may be incompatible with live-cell cultures or pH-sensitive biological targets.
Ethanol / Methanol
Hydrogen bonding and moderate lipophilicity solvate the neutral species.
Organic synthesis; extraction procedures.
Volatile; evaporation alters stock concentration over time.
PEG-300 / Tween-80
Micellar encapsulation and viscosity-driven suspension of the lipophilic core.
In vivo oral gavage or intravenous dosing formulations.
Requires complex, multi-step preparation to avoid emulsion breaking.
Experimental Protocols
The following self-validating protocols are designed to ensure complete dissolution while preventing "solvent crash"—a phenomenon where[3].
Protocol A: Preparation of a 10 mM Stock Solution in DMSO
Causality: DMSO is miscible with water, making it the universal carrier for lipophilic drugs. However, it freezes at 18.5°C. Reagents must be equilibrated to room temperature to prevent condensation, which introduces water and ruins the stock.
Step-by-Step Methodology:
Equilibration: Allow the vial of N,N-diethyl-5-methylquinolin-6-amine and a bottle of cell-culture grade, anhydrous DMSO to equilibrate to room temperature (20–25°C) in a desiccator.
Weighing: Tare a sterile, polypropylene microcentrifuge tube. Accurately weigh the required mass of the compound (e.g., 2.14 mg for 1 mL of a 10 mM solution, assuming a molecular weight of ~214.3 g/mol ).
Dissolution: Add 1.0 mL of anhydrous DMSO directly to the powder.
Agitation: Cap tightly and vortex vigorously for 60 seconds.
Validation (Self-Check): Hold the tube to the light. If micro-crystals are visible, place the tube in a bath sonicator at 37°C for 5–10 minutes until the solution is optically clear.
Storage: Aliquot into single-use vials and store at -20°C. Do not subject to repeated freeze-thaw cycles.
Protocol B: Aqueous Dilution for In Vitro Cell Assays
Causality: To prevent localized high concentrations that trigger precipitation, the DMSO stock must be dispersed rapidly into the aqueous phase.
Step-by-Step Methodology:
Warm the 10 mM DMSO stock solution to room temperature. Vortex briefly to ensure any precipitated compound during storage is re-dissolved.
Pre-warm the aqueous culture media to 37°C.
While creating a vortex in the culture media using a magnetic stirrer or active pipetting, inject the DMSO stock solution directly into the center of the liquid.
Validation (Self-Check): Ensure the final concentration of DMSO is ≤ 0.5% (v/v). Higher concentrations risk solvent-induced cellular toxicity and compound precipitation[3].
Protocol C: Co-Solvent Formulation for In Vivo Dosing
Causality:In vivo studies require higher doses that cannot be supported by 0.5% DMSO. A step-down micellar formulation is required to[4].
Step-by-Step Methodology:
Dissolve the required dose in 100% DMSO (Maximum 10% of the final intended volume).
Add PEG-300 (40% of final volume) to the DMSO stock. Pre-warming the PEG-300 to 37°C reduces viscosity and ensures homogeneous mixing.
Add Tween-80 (5% of final volume) slowly to avoid excessive foaming. Vortex thoroughly.
Gradually add sterile saline or water (45% of final volume) dropwise while vortexing continuously.
Validation (Self-Check): The final solution must be a clear, stable microemulsion without visible particulates.
Mechanistic Workflow Diagram
The following decision tree illustrates the logical progression of solvent selection based on the intended downstream application.
Caption: Workflow for solvent selection and dilution of lipophilic quinoline amines.
References
Title: Quinoline | C9H7N | CID 7047 - PubChem - NIH
Source: National Institutes of Health (NIH) / PubChem
URL: [Link]
Title: Are there any safe oral dosing guidance for lipophilic compounds dissolved in DMSO?
Source: ResearchGate Scientific Forums
URL: [Link]
Technical Support Center: Resolving Solubility Issues with Lipophilic Quinoline Amines
Introduction: The Quinoline Paradox Quinoline amines are a privileged scaffold in drug discovery, serving as the backbone for antimalarials (e.g., chloroquine), kinase inhibitors, and antibacterial agents. However, they...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quinoline Paradox
Quinoline amines are a privileged scaffold in drug discovery, serving as the backbone for antimalarials (e.g., chloroquine), kinase inhibitors, and antibacterial agents. However, they present a distinct "solubility paradox": the very lipophilicity and planarity that drive their potency and membrane permeability often result in poor aqueous solubility, leading to assay artifacts ("crash-out") and low oral bioavailability.
This guide addresses these challenges through a physicochemical lens, providing actionable protocols to maintain these molecules in solution from the petri dish to the preclinical model.
Module 1: In Vitro Assay Troubleshooting
Q1: Why does my compound precipitate immediately upon dilution from DMSO into the assay buffer?
Diagnosis: You are experiencing "DMSO Shock" (Kinetic Solubility Failure).[1]
Lipophilic quinoline amines often rely on the solvation power of DMSO. When a concentrated DMSO stock (e.g., 10 mM) is diluted into an aqueous buffer, the solvent environment changes instantaneously. The water molecules form a structured "cage" around the hydrophobic quinoline core (hydrophobic effect), driving the molecules to aggregate and precipitate to minimize surface area.
The Fix: The "Step-Down" Dilution Protocol
Do not add high-concentration stock directly to the final buffer.
Intermediate Dilution: Dilute your 10 mM stock into pure DMSO to create a 100x working solution (e.g., if final assay concentration is 10 µM, make a 1 mM stock).
Predilution in Co-solvent: Dilute this working solution 1:10 into a "transition solvent" compatible with your assay (e.g., 50% DMSO/Water or PEG400).
Final Addition: Add this pre-diluted mix to your assay buffer. This allows the compound to equilibrate more gradually.
Q2: My IC50 curves are erratic. Could this be a solubility issue?
Diagnosis: Likely Non-Specific Binding (NSB) or Micelle Formation .
At concentrations approaching their solubility limit, quinoline amines can form colloidal aggregates that sequester the enzyme/target, leading to false positives (steep Hill slopes > 2.0). Alternatively, the cationic nature of the amine (if protonated) can lead to binding with plasticware.
The Fix: Buffer Optimization & Additives
Detergents: Add 0.01% Triton X-100 or Tween-20 to the assay buffer. This disrupts colloidal aggregates.
Carrier Proteins: Add 0.1% BSA (Bovine Serum Albumin) . Albumin acts as a "solubility sink," preventing the compound from sticking to the plate walls while keeping it available for the target.
Check the pH: Quinoline ring nitrogen pKa is typically ~4.9, but exocyclic amines can raise this to ~8-9. Ensure your buffer pH does not sit exactly at the compound's pKa, where solubility is least predictable.
Module 2: Formulation for In Vivo Studies
Q3: I need to dose at 50 mg/kg PO, but the compound is a "brick dust" solid. How do I formulate it?
Diagnosis: The compound has high crystal lattice energy (high melting point) and high logP. Simple cosolvents (DMSO/Saline) will precipitate in the stomach.
The Fix: Salt Formation Strategy
Quinoline amines are weak bases.[2] Converting the free base into a salt is the most effective way to improve dissolution rate and saturation solubility.
Protocol: Rapid Salt Screen (Micro-Scale)
Dissolve: Dissolve 5 mg of free base in a minimal amount of acetone or ethanol.
Add Acid: Add 1.1 equivalents of the following acids (in separate vials):
Hydrochloric acid (Standard, but may form hydrates).
Methanesulfonic acid (Excellent for lipophilic bases; breaks lattice energy).
L-Tartaric acid (Good for forming stable solids).
Evaporate/Crystallize: Allow solvent to evaporate slowly.
Test: Resuspend the resulting solid in water. If it dissolves clear, you have a viable salt candidate.
Q4: Salt formation failed or the salt is hygroscopic. What is the alternative?
Diagnosis: The compound is too lipophilic (LogP > 4) for simple salts to hold in solution.
The Fix: Cyclodextrin Complexation
Cyclodextrins (CDs) are "molecular buckets" that encapsulate the hydrophobic quinoline ring while presenting a hydrophilic exterior to the solvent.
Recommended CD:Sulfobutyl ether-beta-cyclodextrin (SBE-β-CD) or Hydroxypropyl-beta-cyclodextrin (HP-β-CD) . Avoid alpha-CD (cavity too small for quinoline).
Protocol: In Situ Complexation
Prepare a 20% (w/v) SBE-β-CD solution in water or saline.
Adjust pH to ~4.0 (using dilute HCl) to ensure the quinoline amine is protonated (enhancing initial interaction).
Add the drug powder slowly with vigorous vortexing or sonication.
Once dissolved, readjust pH to neutral (if tolerated) or keep slightly acidic for stability.
Why this works: The protonated amine helps initial solvation, while the CD cavity shields the aromatic rings from water.
Module 3: Decision Logic & Mechanisms
Visualizing the Solubility Strategy
The following diagram illustrates the decision-making process for troubleshooting solubility based on physicochemical properties.
Caption: Decision tree for selecting the optimal solubilization strategy based on pKa and LogP properties of quinoline amines.
Mechanism: pH-Dependent Solubility[2][3]
Understanding the ionization state is critical.[3] The quinoline nitrogen is a hydrogen bond acceptor.
Caption: The equilibrium shift driven by pH adjustment. Lowering pH protonates the ring nitrogen, disrupting pi-pi stacking and enhancing water solubility.
Reference Data
Table 1: Solvent & Excipient Compatibility Guide
Solvent / Excipient
Max Final % (Cell Assays)
Max % (In Vivo PO)
Comments
DMSO
0.1% - 0.5%
< 5%
High solubilizing power, but cytotoxic at high %.[4] Causes "shock" upon dilution.[1]
PEG 400
1% - 5%
20% - 60%
Excellent cosolvent. Viscous; may require heating to dissolve stock.
Ethanol
< 1%
< 10%
Good wetting agent. Volatile; keep tubes sealed.
Tween 80
0.01%
1% - 5%
Surfactant. Prevents aggregation but can lyse cells at high concentrations.
HP-β-CD
0.5%
20% - 40%
Gold standard for IV/PO formulations. Biologically inert.
Table 2: Common Counter-ions for Quinoline Salts
Acid
Salt Name
Properties
Hydrochloric Acid
Hydrochloride
High melting point, very stable. Risk of "common ion effect" (solubility decreases in stomach acid).
Methanesulfonic Acid
Mesylate
High solubility, breaks crystal lattice effectively. Good for very lipophilic bases.
Succinic Acid
Succinate
Milder acid. Good if the molecule is acid-sensitive.
L-Tartaric Acid
Tartrate
Forms stable crystalline solids; often improves hygroscopicity issues.
References
BenchChem Technical Support. (2025).[1][2] Overcoming Solubility Challenges with 2-Cyano-3-hydroxyquinoline in Assays. Retrieved from
Popa-Burke, I., et al. (2014).[5] Compound precipitation in high-concentration DMSO solutions. Journal of Biomolecular Screening. Retrieved from
Bergström, C. A., et al. (2006). Development of an in vitro/in vivo correlation for lipid formulations of EMD 50733, a poorly soluble, lipophilic drug substance. European Journal of Pharmaceutics and Biopharmaceutics. Retrieved from
Duvvuri, M., & Krise, J. P. (2005). Lysosomal Sequestration (Trapping) of Lipophilic Amine (Cationic Amphiphilic) Drugs. Molecular Pharmaceutics. Retrieved from
Loftsson, T., & Brewster, M. E. (2010). Cyclodextrins as functional excipients: methods to enhance complexation. Journal of Pharmaceutical Sciences. (Contextual citation based on general CD usage in search results).
Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews.
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: 🟢 Operational | Topic: Oxidation Prevention & Storage Protocols
Lead Scientist: Dr. A. Vance, Senior Application Scientist
Triage: Immediate Diagnostics
Start here if you are currently experiencing issues with your compound.
Q: Why has my off-white aminoquinoline powder turned red/brown?
A: You are likely witnessing "Quinone Imine" formation.
This is the hallmark of oxidative degradation, particularly prevalent in 8-aminoquinolines (e.g., Primaquine, Tafenoquine) and some 4-aminoquinolines.
The Chemistry: The amino group acts as an electron donor. Upon exposure to atmospheric oxygen and light, the compound undergoes autoxidation, forming a quinone-imine intermediate. This species is highly chromogenic (red/brown) and electrophilic, leading to polymerization (gummy texture).
Verdict: If the color change is significant (>10% surface area), the purity has likely dropped below 95%. Recrystallization or re-purification is required before use in biological assays.
Q: I stored the Free Base at 4°C, but it degraded. Why?
A: The "Free Base Trap" is the most common cause of failure.
The Cause: In the free base form, the nitrogen lone pair electrons are available to participate in redox reactions. In the hydrochloride (HCl) or phosphate salt form, these electrons are protonated (
), rendering them electronically unavailable for oxidation.
The Fix: Always convert aminoquinolines to their salt forms for storage >24 hours. If you must store the free base, it requires strict exclusion of oxygen (glovebox or sealed under Argon) at -20°C.
Core Protocol: The "Inert & Acidic" Standard
Follow this workflow to maximize shelf-life (2+ years).
Storage Decision Matrix
Figure 1: Decision tree for incoming aminoquinoline samples. Note that Free Base forms require immediate intervention.
Step-by-Step: The Argon Blanket Technique
Required for: All 8-aminoquinolines and free-base 4-aminoquinolines.
Vial Selection: Use amber borosilicate glass vials with PTFE-lined screw caps. Never use clear glass for aminoquinolines, as UV light accelerates N-oxide formation [1].
The Purge (Schlenk Line or Tank):
Insert a long needle connected to an Argon source into the vial, positioning the tip just above the solid surface.
Insert a short "vent" needle to allow air to escape.
Flow Argon gently (2-3 psi) for 30-60 seconds. Argon is heavier than air and will displace oxygen, creating a protective "blanket" over the compound.
Sealing: Remove the vent needle first, then the gas needle, and immediately tighten the cap. Parafilm the cap for an extra moisture barrier.
Temperature: Store at -20°C .
Deep Dive: The Mechanism of Failure
Understanding why the compound degrades helps you prevent it.
The degradation of aminoquinolines (especially 8-aminoquinolines like Primaquine) is driven by Autoxidation . This is a non-enzymatic process where the molecule reacts with ambient oxygen.
Key Mechanism:
Hydroxylation: The electron-rich ring system is susceptible to attack, leading to 5-hydroxy intermediates.
Quinone Formation: The 5-hydroxy species rapidly oxidizes to the 5,6-orthoquinone (or quinone-imine). This is the "red" species [2, 3].
Redox Cycling: This quinone can cycle back and forth, generating Superoxide Anions (
), which further destroy the remaining compound [4].
Figure 2: The autoxidation cascade. The formation of the Quinone-Imine is the point of no return for sample purity.
Stability Data & Troubleshooting
Comparative Stability Table
Data synthesized from standard pharmaceutical stability profiles of aminoquinolines [1, 5].
Storage Condition
Free Base Stability
HCl Salt Stability
Notes
Benchtop (Air/Light)
< 24 Hours
1-2 Weeks
Free base turns oil/gum rapidly.
4°C (Dark)
1-2 Weeks
6-12 Months
Fridge humidity can hydrolyze salts if not sealed.
-20°C (Argon)
6 Months
> 2 Years
Gold Standard.
Solution (Water)
< 4 Hours
< 24 Hours
Hydrolysis and oxidation occur rapidly in solution.
Q: Can I store my compound in DMSO?A: Only for short periods. While DMSO is better than water, aminoquinolines can still undergo N-oxidation in DMSO over time.
Protocol: Make stocks at high concentration (e.g., 100mM), aliquot into single-use vials, and freeze at -80°C. Never store dilute working solutions.
Q: My compound is sticky/gummy. Can I dry it?A: No. Stickiness usually indicates the formation of oxidative polymers or the presence of the free base oil.
Test: Dissolve a small amount in methanol. If it leaves a red/brown residue or doesn't dissolve clearly, discard the batch.
Q: How do I handle hygroscopic HCl salts?A: Aminoquinoline salts can be hygroscopic (absorb water).
Protocol: Allow the storage vial to equilibrate to room temperature before opening. This prevents atmospheric moisture from condensing inside the cold vial, which would catalyze hydrolysis.
References
BenchChem. (2025).[1][2][3] 2-Aminoquinoline stability and proper storage conditions.[1][2][4][5] Retrieved from 1[1][3]
Pybus, B. S., et al. (2019).[6] Formation of primaquine-5,6-orthoquinone, the putative active and toxic metabolite of primaquine via direct oxidation in human erythrocytes.[6][7] Malaria Journal. Retrieved from 6
Avula, B., et al. (2018).[8] Metabolism of primaquine in normal human volunteers...[8] Malaria Journal. Retrieved from 8
Vasquez-Vivar, J., et al. (1994). Studies on the mechanisms of oxidation in the erythrocyte by metabolites of primaquine.[6][9][10] Biochemical Pharmacology.[10] Retrieved from 9
PharmaOffer. (2023). Hydrochloride vs Base: The Guide to API Forms in Pharmaceuticals. Retrieved from 11
Author: BenchChem Technical Support Team. Date: March 2026
Case Reference: Basic Lipophilic Heterocycle Separation
Status: Active Guide
Assigned Specialist: Senior Application Scientist, Chromatography Division[1][2]
Executive Summary
This guide addresses the chromatographic behavior of N,N-diethyl-5-methylquinolin-6-amine . Based on its structure, this molecule presents a dual-challenge:
The Quinoline Core: A heterocyclic aromatic system with a basic nitrogen (
).
The Diethylamino Group: A tertiary aniline-like substituent that increases electron density and basicity (
).
The Core Issue: Standard silica gel plates are slightly acidic (
). The basic nitrogen atoms in your molecule will protonate and hydrogen-bond with the silanol groups () on the plate. This results in severe tailing (streaking) , variable values, and poor resolution from impurities.[1][2]
Part 1: Diagnostic & Troubleshooting (FAQ)
Q1: Why is my compound streaking from the baseline to the solvent front?
Diagnosis: Acid-Base Interaction (Silanol Effect).
Technical Explanation: The
groups on the silica surface act as weak acids. Your molecule is a base.[3] As it migrates, it continuously adsorbs and desorbs from these acidic sites.[1][2] The "tail" is essentially a trail of protonated molecules lagging behind the neutral species.
The Fix: You must neutralize the silica surface.[4]
Method A (Standard): Add 1% Triethylamine (TEA) to your mobile phase.[2]
Method B (For Polar Mixtures): If using DCM/MeOH, add 1% Ammonium Hydroxide (
Q2: The spot is UV active but disappears after a few minutes. Is it volatile?
Diagnosis: Oxidative Decomposition.[2]
Technical Explanation: Electron-rich amines (like the diethylamino group) are prone to oxidation, especially when spread thinly on a high-surface-area silica plate exposed to air and light.[2]
The Fix:
2D-TLC Stability Check: Spot the compound, run solvent in direction 1. Let it dry for 10 mins. Rotate 90° and run again. If new spots appear off the diagonal, your compound is decomposing on the silica.
Protection: Elute immediately after spotting. Flush the developing chamber with Nitrogen (
) if possible.
Q3: I see a "ghost spot" at the baseline even with a non-polar solvent.
Diagnosis: Salt Formation.
Technical Explanation: If your sample was extracted from an acid workup (e.g., HCl), you may have the hydrochloride salt.[1][2] The salt is highly polar and will stick to the baseline, while the free base moves up.
The Fix: "Free-base" your sample before spotting.
Quick Trick: Add a drop of dilute
or TEA directly to your sample vial before spotting.[2]
Part 2: Mobile Phase Optimization Strategy
The following decision tree outlines the logical flow for selecting the correct solvent system based on your initial TLC results.
Figure 1: Logic flow for optimizing mobile phase polarity and modifiers for basic heterocycles.
Part 3: Validated Solvent Systems
Use these starting points. All ratios are Volume:Volume (
Critical Protocol Note: When using TEA or Ammonia, you must pre-saturate the silica plate.
[1] * How: Place the TLC plate in the developing chamber (containing the basified solvent) for 2-3 minutes before spotting, or simply run the solvent up the plate once, dry it, spot your compound, and run it again. This neutralizes the silica before your compound even touches it.
Part 4: Visualization & Detection
Since N,N-diethyl-5-methylquinolin-6-amine is a conjugated aromatic system, visualization is straightforward but requires specific confirmation.[1][2]
UV Absorption (254 nm):
Primary Method. The quinoline ring absorbs strongly at 254 nm. The spot will appear dark against the green fluorescent background of
removing unreacted starting materials from quinoline synthesis
Case ID: QS-PUR-2026 Status: Open Priority: High Welcome to the Quinoline Synthesis Technical Support Center. This guide addresses the three most critical failure points in quinoline purification: polymerized "tar" forma...
Author: BenchChem Technical Support Team. Date: March 2026
Case ID: QS-PUR-2026
Status: Open
Priority: High
Welcome to the Quinoline Synthesis Technical Support Center. This guide addresses the three most critical failure points in quinoline purification: polymerized "tar" formation , unreacted aniline contamination , and residual carbonyls .
Unlike standard organic workups, quinoline synthesis presents a unique "pKa Trap." Both the product (Quinoline, pKa ~4.9) and the starting material (Aniline, pKa ~4.6) are weak bases with similar polarities, rendering standard acid-base extractions ineffective without modification.
📂 Module 1: The "Black Tar" Protocol (Skraup & Doebner-Miller)
Issue: The reaction mixture has solidified into a viscous black mass (polymerized acrolein/enones), trapping the product.
Applicability: Skraup, Doebner-Miller syntheses.[1][2]
The Science of the Fail
In the Skraup synthesis, glycerol dehydrates to acrolein.[3] Acrolein is highly prone to radical polymerization at high temperatures, forming a non-volatile matrix. Standard solvent extraction fails because the solvent cannot penetrate the resinous tar to solvate the quinoline.
Resolution Protocol: Steam Distillation
Steam distillation is the only self-validating method here. It relies on the fact that quinoline is steam-volatile, while the polymerized tar is not.
Basification: After the reflux, cool the mixture and alkalize strongly (pH > 12) with 50% NaOH. Why? This frees the quinoline from its acid salt form (water-soluble) to its free-base form (volatile oil).
Steam Injection: Pass live steam through the reaction flask.
Collection: Collect the distillate until the runoff is clear (no longer milky/oily).
Isolation: The distillate will contain water and pure quinoline oil. Extract with diethyl ether or DCM.[3]
📉 Diagram: The De-Tarring Workflow
Caption: Workflow separating volatile quinoline from non-volatile polymeric by-products.
📂 Module 2: The Aniline "pKa Trap"
Issue: TLC shows overlapping spots for Aniline (
) and Quinoline (). Proton NMR shows residual aromatic amine signals.
Applicability: All aniline-based syntheses.
The Science of the Fail
Standard acid/base extraction relies on a
.
Aniline:
Quinoline:
Because the pKa values are nearly identical, you cannot selectively protonate one over the other using pH control alone. Both will extract into the acid layer or both will remain in the organic layer.
Resolution A: The "Chemical Switch" (Bulk Scale)
We must chemically modify the aniline to change its physical properties while leaving the quinoline untouched.
Reagent: Acetic Anhydride (
).
Mechanism: Aniline is a primary amine (nucleophilic) and reacts to form Acetanilide (Neutral amide). Quinoline is a tertiary-like pyridine nitrogen (non-nucleophilic toward
) and remains a Base .
Protocol:
Dissolve crude mixture in DCM.
Add 1.2 eq of Acetic Anhydride (relative to estimated aniline). Stir 30 mins.
For late-stage drug intermediates where yield loss is unacceptable.
Reagent: Polymer-Supported Isocyanate (PS-NCO).
Mechanism: The isocyanate reacts rapidly with the primary amine (aniline) to form a urea bound to the polymer bead. The tertiary nitrogen of quinoline cannot react.
Protocol: Add 3 eq of PS-NCO resin. Shake for 2 hours. Filter. Evaporate.
📉 Diagram: The Chemical Switch Strategy
Caption: Using acetylation to differentiate basicity, allowing separation via acid extraction.
📂 Module 3: Friedländer Carbonyl Cleanup
Issue: Unreacted ketones/aldehydes remain in the mixture.
Applicability: Friedländer, Povarov.
Resolution Protocol
Carbonyls are neutral and lipophilic, often co-eluting with quinolines.
Method
Reagent
Mechanism
Best For
Bisulfite Wash
Sat.
Forms water-soluble bisulfite adducts with aldehydes/methyl ketones.
Simple aldehydes/ketones.
Girard's Reagent T
Girard's T
Forms water-soluble hydrazone salts.
Sterically hindered ketones.
Resin Scavenging
PS-Sulfonyl Hydrazide
Covalently binds carbonyls to beads.
High-throughput/Precious compounds.
📊 Comparative Data: Purification Efficiency
Purification Strategy
Aniline Removal %
Yield Recovery %
Time Requirement
Cost
Standard Extraction
< 10% (Fail)
N/A
Low
Low
Steam Distillation
~80%
60-75%
High
Low
Acetylation (Switch)
> 98%
85-90%
Medium
Low
PS-NCO Resin
> 99%
> 95%
Low
High
❓ Frequently Asked Questions (FAQ)
Q: Can I just use column chromatography to separate aniline?A: It is difficult. Because both are basic amines, they often streak (tail) on silica. If you must use chromatography, add 1% Triethylamine (TEA) to your mobile phase to neutralize acidic sites on the silica. This sharpens the peaks and may allow separation if the
difference is marginal.
Q: My Skraup reaction exploded/foamed out of the condenser. What happened?A: This is a "runaway exotherm." The reaction between aniline and acrolein is violent. Prevention: Add ferrous sulfate (
) as a moderator, or use the "Zinc Chloride" modification, which complexes the reactants and moderates the temperature [1].
Q: I used the acetylation method, but my yield is zero. Where is my quinoline?A: You likely discarded the wrong layer. After the HCl wash, the Quinoline is in the Aqueous layer (as a salt). You must collect the water layer, add NaOH until pH > 12, and then extract back into organic solvent.
📚 References
Organic Syntheses. "Quinoline." Org.[2][4][5][6][7][8][9] Synth.1922 , 2,[10] 79. Link (Detailed Skraup protocol including steam distillation and moderators).
BenchChem. "Navigating the Skraup Quinoline Synthesis: A Technical Support Guide." BenchChem Technical Support. Link (Troubleshooting tar formation and yield loss).
Amerigo Scientific. "Scavenger Resins for Organic Synthesis." Link (Protocols for PS-NCO and PS-Hydrazide resins).
MDPI. "Predicting pKa Values of Para-Substituted Aniline Radical Cations." Molecules, 2024.[7][11] Link (Source for pKa overlap data between anilines and quinolines).
ResearchGate. "How do I remove aniline from the reaction mixture?" Community Forum. Link (Peer-validated discussion on the acetylation/derivatization technique).
stability of N,N-diethyl-5-methylquinolin-6-amine in aqueous solution
Technical Support Center: N,N-diethyl-5-methylquinolin-6-amine A Guide to Ensuring Stability in Aqueous Solutions for Researchers As a Senior Application Scientist, I often see researchers encounter challenges with compo...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: N,N-diethyl-5-methylquinolin-6-amine
A Guide to Ensuring Stability in Aqueous Solutions for Researchers
As a Senior Application Scientist, I often see researchers encounter challenges with compound stability, which can lead to inconsistent results and delays in discovery. This guide is designed to provide you with a comprehensive understanding of the factors influencing the stability of N,N-diethyl-5-methylquinolin-6-amine in aqueous environments. While specific data for this exact molecule is limited, the principles outlined here are derived from extensive research on structurally similar quinoline derivatives and aromatic amines, providing a robust framework for your experimental design.
Our goal is to empower you with the knowledge to anticipate, troubleshoot, and control the stability of your compound, ensuring the integrity and reproducibility of your data.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that influence the s?
A1: The stability of quinoline compounds in aqueous media is primarily influenced by a combination of four factors:
pH: The pH of the solution is critical. The quinoline ring contains a nitrogen atom which is basic and can be protonated. This affects the molecule's overall electron distribution, solubility, and susceptibility to hydrolysis. Degradation can be accelerated in both acidic and basic conditions.[1] For instance, studies on the parent compound, quinoline, have shown that photodegradation rates can be faster at acidic pH (e.g., 4.5) compared to neutral pH.[2]
Light Exposure: Many aromatic and heterocyclic compounds, including quinolines, are photosensitive.[1] Exposure to ambient or UV light can induce photochemical reactions, leading to the formation of degradation products and a loss of compound potency.[1][2]
Temperature: As with most chemical reactions, elevated temperatures increase the rate of degradation.[1] Storing solutions at lower temperatures (e.g., 4°C or -20°C) is a standard practice to slow down these processes.[1]
Oxidation: The amine functional group and the electron-rich quinoline ring can be susceptible to oxidation, especially in the presence of dissolved oxygen or oxidizing agents. This can lead to the formation of N-oxides or hydroxylated byproducts.
Q2: I've noticed my stock solution of N,N-diethyl-5-methylquinolin-6-amine has turned a faint yellow. What does this mean?
A2: A color change, typically to yellow and then potentially brown, is a classic visual indicator of degradation for many quinoline and aromatic amine compounds.[1] This discoloration is often the result of oxidation or photodegradation, which creates new chromophoric (color-absorbing) structures.[1] While a faint color change might not always correlate with a significant loss of potency for every application, it is a clear warning sign that the integrity of your compound is potentially compromised. It is crucial to prepare fresh solutions and protect them from light.[1]
Q3: My bioassay results have been inconsistent lately. Could this be related to the stability of my test compound?
A3: Absolutely. Inconsistent results and a gradual loss of observed potency are hallmark signs of compound degradation.[1] When a compound breaks down in solution, its effective concentration decreases, leading to variability in experimental outcomes. This is particularly true for sensitive assays where minor changes in concentration can have a significant impact. It is always recommended to prepare fresh dilutions from a validated stock solution for each experiment or to perform stability tests under your specific assay conditions.[1]
Troubleshooting Guide
This section addresses specific problems you may encounter during your experiments.
Symptom Observed
Potential Cause(s)
Recommended Actions & Explanations
Solution turns yellow/brown upon storage.
1. Photodegradation: Exposure to ambient or UV light.[1] 2. Oxidation: Reaction with dissolved oxygen.
Action: Store solutions in amber vials or wrap clear vials in aluminum foil. Prepare solutions using de-gassed (sparged with nitrogen or argon) solvents to minimize dissolved oxygen. Store at reduced temperatures (4°C or -20°C).
Loss of potency or decreased biological activity over time.
Chemical Degradation: The compound is breaking down due to hydrolysis, oxidation, or other reactions in the aqueous buffer.[1]
Action: Perform a forced degradation study (see Protocol 1) to identify the specific conditions (pH, light, heat) that cause instability. Based on the results, adjust your storage and experimental buffers to the optimal pH and store protected from light at the lowest practical temperature.
Precipitate forms in the aqueous solution.
1. Poor Solubility: The concentration exceeds the compound's solubility limit in the aqueous buffer. 2. Degradation Product: A degradation product may be less soluble than the parent compound. 3. pH Shift: The compound's salt form may have precipitated due to a change in pH.
Action: Determine the compound's solubility at the working pH and temperature. Consider using a co-solvent like DMSO or ethanol for the stock solution before diluting into the final aqueous buffer (ensure the final solvent concentration is compatible with your assay). Filter the solution through a 0.22 µm filter before use.
Appearance of new, unexpected peaks in LC-MS or HPLC analysis.
Degradation: The new peaks correspond to degradation products.
Action: This confirms instability. Use the analytical data to characterize the degradation pathway. For example, a mass shift of +16 Da could suggest oxidation (addition of an oxygen atom). Use the Forced Degradation Study protocol to systematically identify the cause.
Key Experimental Protocols
Protocol 1: Forced Degradation (Stress Testing) Study
Objective: To proactively identify conditions that affect the stability of N,N-diethyl-5-methylquinolin-6-amine and to establish optimal storage and handling procedures. This is a cornerstone of ensuring trustworthy, reproducible data.
Caption: Workflow for a forced degradation study.
Methodology:
Prepare Stock Solution: Prepare a 1 mg/mL stock solution of N,N-diethyl-5-methylquinolin-6-amine in a non-aqueous solvent where it is highly soluble and stable, such as acetonitrile or DMSO.
Aliquot for Stress Conditions: Distribute the stock solution into separate, appropriately labeled amber glass vials for each stress condition.
Apply Stress Conditions:
Acid Hydrolysis: Add an equal volume of 0.1 M HCl.[1]
Base Hydrolysis: Add an equal volume of 0.1 M NaOH.
Oxidative Degradation: Add an equal volume of 3% hydrogen peroxide.
Thermal Degradation: Place the vial in an oven or water bath set to 60°C, protected from light.
Photolytic Degradation: Expose a solution in a clear vial to direct UV light (e.g., 254 nm) or high-intensity white light.
Control: Keep one vial at room temperature, protected from light.
Sampling: At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each vial.
Quenching: For the acid and base hydrolysis samples, neutralize the aliquot with an equivalent amount of base or acid, respectively, to stop the reaction.
Analysis: Analyze all samples using a stability-indicating analytical method, such as reverse-phase HPLC with UV detection or LC-MS/MS.[3][4] Compare the peak area of the parent compound in the stressed samples to the control and the T=0 sample to determine the percentage of degradation.
Protocol 2: Quantitative Analysis by LC-MS/MS
Objective: To accurately quantify the concentration of N,N-diethyl-5-methylquinolin-6-amine in solution, which is essential for stability assessment and bioassays.
Preparation of Standards: Prepare a series of calibration standards by serially diluting the stock solution in the same matrix (buffer, solvent) as your experimental samples. A typical range might be 1 ng/mL to 1000 ng/mL.
Sample Preparation: Dilute your experimental samples to fall within the range of the calibration curve.
Chromatographic Conditions:
Column: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: Develop a suitable gradient to ensure separation from any degradation products (e.g., 5% B to 95% B over 5 minutes).
MRM Transition: Determine the optimal precursor ion (the [M+H]+ of your compound) and a stable product ion by infusing a standard solution. This specific transition provides high selectivity for your compound.
Quantification: Construct a calibration curve by plotting the peak area of the standards against their known concentrations. Use the resulting regression equation to calculate the concentration of your unknown samples.
Technical Deep Dive: Potential Degradation Pathways
Understanding the potential chemical reactions your compound may undergo is key to preventing them.
Hydrolysis: While the amine group itself is generally stable to hydrolysis, extreme pH conditions can potentially affect the quinoline ring system. Amide functionalities, if present as degradation products, can be hydrolyzed to carboxylic acids and amines under acidic or basic conditions.[5]
Photodegradation: The aromatic quinoline system can absorb UV radiation, promoting it to an excited state. This can lead to various reactions, including oxidation or ring cleavage. The photodegradation of quinoline itself can yield products like 2-hydroxyquinoline and 8-hydroxyquinoline.[2]
Oxidation: The tertiary amine (diethylamino group) and the secondary amine (linking to the quinoline) are susceptible to oxidation. This can lead to the formation of N-oxides or dealkylation. The electron-rich aromatic ring is also a target for oxidative attack, potentially forming hydroxylated derivatives.
By understanding these principles and employing the provided protocols, you can significantly improve the quality and reliability of your research involving N,N-diethyl-5-methylquinolin-6-amine.
References
Benchchem. (n.d.). Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions. Benchchem.
(2017). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. Arabian Journal of Chemistry.
(n.d.). Photodegradation of quinoline in water. ResearchGate.
(n.d.). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Novelty Journals.
(2021). Understanding the aqueous chemistry of quinoline and the diazanaphthalenes: insight from DFT study. PMC.
(n.d.). PHOTODEGRADATION OF AROMATIC AMINES BY AG-TIO2 PHOTOCATALYST.
(n.d.). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles.
(2016). Thermal Stability of Amine Compounds and Dichloromethane. Chemical Engineering Transactions.
(n.d.).
(n.d.). Impact of Solvent on the Thermal Stability of Amines. PMC.
(n.d.). A Rapid LC–MS/MS Method for Quantification of Biogenic Amines in Meat: Validation and Application for Food Safety Monitoring. MDPI.
(n.d.). Determination of N,N-Dimethyl-o-Toluidine and N,N-Diethyl-p-Toluidine in Ethylene Gas Samples. Thermo Fisher Scientific.
(2023). The Hydrolysis of Amides. Chemistry LibreTexts.
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Operational
Support Tier: Level 3 (Senior Application Scientist)
Topic: Process Optimization & Impurity Profiling[1]
Executive Summary & Molecule Analysis
Target Molecule: 6-(Diethylamino)-5-methylquinoline
Critical Structural Feature: The 5-methyl group provides significant steric hindrance to the 6-amino position.[1]
The Challenge:
Synthesizing this molecule involves two high-risk stages: constructing the quinoline core (prone to polymerization/tars) and installing the diethylamino group (prone to incomplete alkylation due to the ortho-methyl steric block).[1] Standard alkylation protocols (using ethyl iodide) often fail to drive the reaction to completion, resulting in a mixture of mono-ethylated impurities and quaternary ammonium salts.
Recommended Strategy:
We recommend a convergent route: Skraup Cyclization followed by Reductive Amination . This guide prioritizes the Reductive Amination protocol using acetaldehyde and sodium triacetoxyborohydride (STAB), as it thermodynamically minimizes over-alkylation and kinetically favors the desired tertiary amine over the mono-ethyl intermediate.
Synthesis Pathway & Logic
The following workflow minimizes side products by separating the ring formation from the sensitive amine functionalization.
Figure 1: Optimized convergent synthesis route designed to isolate the steric challenges of the 5-methyl group to the final step.
Critical Troubleshooting Guides
Module A: The Skraup Cyclization (Core Synthesis)
Context: Converting 4-nitro-3-methylaniline to 6-nitro-5-methylquinoline.
Primary Side Product:Polymeric Tars (Acrolein polymers).
Use a Moderator: Add FeSO₄ (ferrous sulfate) or use Arsenic Acid (As₂O₅) instead of nitrobenzene as the oxidant to temper the reaction rate [1].
Intractable Tar
Polymerization of acrolein before reaction with aniline.
Sulfo-Mix Protocol: Pre-mix the amine and glycerol.[1] Add H₂SO₄ dropwise to the hot slurry rather than all at once. Maintain temp at 140°C, do not overshoot [2].
Low Yield
Incomplete cyclization.
Reflux Time: Ensure reflux is maintained for at least 4–6 hours.
Module B: The N-Alkylation (The Steric Bottleneck)
Context: Converting 6-amino-5-methylquinoline to the diethyl derivative.
Primary Side Product:Mono-ethyl impurity (N-ethyl-5-methylquinolin-6-amine).[1]
The Problem: The 5-methyl group creates an "ortho-effect," twisting the 6-amino group out of plane and sterically blocking the approach of the second ethyl group. Direct alkylation with Ethyl Iodide (EtI) often stalls at the mono-ethyl stage or pushes to the quaternary salt if forced.[1]
The Solution: Reductive Amination
Use Acetaldehyde + Sodium Triacetoxyborohydride (STAB) . This method forms an iminium ion intermediate which is less sensitive to steric bulk than the SN2 transition state of alkyl halides [3].
Optimized Protocol (Reductive Amination)
Dissolve: 1.0 eq of 6-amino-5-methylquinoline in DCE (Dichloroethane).
Acidify: Add 2.5 eq of Acetic Acid (catalyzes imine formation).
Add Carbonyl: Add 6.0 eq of Acetaldehyde (excess is required due to volatility and equilibrium).
Wait: Stir for 30 mins to allow imine formation.
Reduce: Add 3.0 eq of STAB portion-wise.
Monitor: Check HPLC. If mono-ethyl persists, add another 2.0 eq of Acetaldehyde and 1.0 eq STAB.
Impurity Profiling & Decision Tree
Use this logic flow to identify and resolve spectral anomalies.
Figure 2: Diagnostic logic for common impurities in hindered amine synthesis.
Frequently Asked Questions (FAQs)
Q1: Why can't I just use Ethyl Iodide and base (K₂CO₃) for the alkylation?A: You can, but you will likely face the "Steric Wall." The first ethyl group adds easily. The second ethyl group struggles to attack because the 5-methyl group physically blocks the path. To force it, you have to heat the reaction, which often leads to quaternization (adding a third ethyl group) of the unhindered species or ring alkylation, rather than finishing the difficult N-alkylation [4]. Reductive amination is mechanistically distinct and tolerates this hindrance better.
Q2: My Skraup reaction turned into a solid black rock. How do I clean the flask?A: This is "Skraup Tar." Do not use organic solvents; they won't work. Use warm concentrated nitric acid (in a fume hood!) to oxidize and digest the carbonaceous polymer. To prevent this next time, ensure your mechanical stirring is vigorous and add the H₂SO₄ slowly to prevent hot-spots.
Q3: Is 5-methyl-6-aminoquinoline commercially available?A: It is often expensive or impure.[1] We strongly suggest synthesizing it from 4-nitro-3-methylaniline (which is cheap) via the Skraup method.[1] This ensures you control the purity of the precursor before the difficult alkylation step.
Q4: Can I use Buchwald-Hartwig amination instead?A: Yes, coupling 6-bromo-5-methylquinoline with diethylamine is a valid alternative.[1] However, oxidative addition to the sterically hindered C6-Br bond can be sluggish. You would need active ligands like XPhos or RuPhos [5]. If you have the catalyst budget, this is the cleanest route; if you are cost-constrained, use the Reductive Amination route described above.
References
BenchChem. (2025).[2] The Skraup Synthesis of Quinoline from Aniline: A Technical Guide. Retrieved from [1]
Manske, R. H. F., & Kulka, M. (1953).[3] "The Skraup Synthesis of Quinolines". Organic Reactions, 7, 80–99.[3] Retrieved from [1]
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride". Journal of Organic Chemistry. (Standard protocol reference for STAB).
RSC Publishing. (2025). Practical catalytic method for synthesis of sterically hindered anilines. Retrieved from [1]
ResearchGate. (2025). Synthesis of Sterically Hindered Amines by Direct Reductive Amination. Retrieved from
Technical Support Center: Recrystallization of N,N-diethyl-5-methylquinolin-6-amine
Answering your request for a technical support center for recrystallization techniques for N,N-diethyl-5-methylquinolin-6-amine, here is a comprehensive guide structured as a Senior Application Scientist would author it....
Author: BenchChem Technical Support Team. Date: March 2026
Answering your request for a technical support center for recrystallization techniques for N,N-diethyl-5-methylquinolin-6-amine, here is a comprehensive guide structured as a Senior Application Scientist would author it.
Welcome to the technical support guide for the purification of N,N-diethyl-5-methylquinolin-6-amine via recrystallization. This document provides in-depth troubleshooting advice and answers to frequently asked questions, designed for researchers, chemists, and drug development professionals. Our goal is to move beyond simple protocols and explain the underlying chemical principles, enabling you to logically solve purification challenges.
The target compound, N,N-diethyl-5-methylquinolin-6-amine, is a tertiary amine with a substituted quinoline core. Its purification is governed by its basicity, the aromatic system's polarity, and the lipophilic character of its alkyl substituents.[1][2] These features dictate its solubility and crystallization behavior.
Troubleshooting Guide
This section addresses specific experimental issues in a question-and-answer format.
Question 1: My compound "oiled out" of the solution instead of forming crystals. What causes this and how can I fix it?
Answer:
"Oiling out" is a common issue where the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This typically occurs for two primary reasons:
High Solute Purity & Low Melting Point: If your compound is relatively pure and has a melting point below the boiling point of your chosen solvent, it may melt in the hot solution and separate as an oil upon cooling.[3][4]
High Impurity Concentration: Impurities can depress the melting point of your compound and interfere with crystal lattice formation, promoting the separation of an oil.[4]
Troubleshooting Steps:
Re-dissolve and Cool Slower: Gently warm the mixture to re-dissolve the oil. Allow the flask to cool to room temperature as slowly as possible (e.g., by placing it in a warm water bath or leaving it on a hotplate with the heat turned off). Very slow cooling is critical for molecules to orient themselves into a crystal lattice.[3]
Change Solvents: Select a solvent with a lower boiling point. For instance, if you are using toluene (BP: 111 °C), consider switching to ethyl acetate (BP: 77 °C) or a mixture with a lower boiling point.
Add More Solvent: Oiling out can sometimes be caused by supersaturation occurring at too high a temperature. Re-heat to dissolve the oil, add a small amount of additional hot solvent (1-5% of the total volume), and attempt to cool again.
Scratch the Flask: Use a glass rod to scratch the inside of the flask at the air-solvent interface. The microscopic imperfections in the glass can provide a nucleation site for crystal growth.
Introduce a Seed Crystal: If you have a small amount of pure, solid material, add a single tiny crystal to the cooled, supersaturated solution to induce crystallization.
Question 2: My final crystal yield is very low. What are the most common reasons and how can I improve recovery?
Answer:
Low recovery is a frustrating problem that usually points to one of several experimental pitfalls.
Primary Causes and Solutions:
Using Too Much Solvent: This is the most frequent cause of low yield.[3] The goal is to create a saturated solution at high temperature, not a dilute one.
Solution: If you still have the mother liquor (the solution from which the crystals were filtered), you can reduce the solvent volume by gentle heating or using a rotary evaporator and then attempt a second cooling cycle to recover more product.[3] For future runs, add the hot solvent in small portions until the solid just dissolves.[5]
Significant Solubility in Cold Solvent: The ideal solvent dissolves the compound when hot but not when cold. If your compound remains significantly soluble even at 0-4 °C, you will lose a substantial amount in the mother liquor.
Solution: Ensure you are cooling the solution sufficiently, first to room temperature and then in an ice-water bath, to maximize precipitation.[6] If recovery is still poor, you may need to find a different solvent or a mixed-solvent system where the compound is less soluble when cold.
Premature Crystallization During Hot Filtration: If you performed a hot filtration to remove insoluble impurities, the compound may have crystallized on the filter paper or in the funnel stem.
Solution: Use a pre-heated funnel (stemless or short-stemmed is best) and filter the solution as quickly as possible.[4][7] If crystals do form, you can wash them through with a small amount of fresh, hot solvent.
Washing with a Room-Temperature Solvent: Washing the collected crystals with warm or room-temperature solvent will dissolve some of your product.
Solution: Always wash the filtered crystals with a minimal amount of ice-cold recrystallization solvent to remove residual impurities without dissolving the product.[6]
Question 3: The compound won't crystallize at all and remains a persistent oil or thick liquid even after solvent removal. What are my options?
Answer:
If standard recrystallization techniques fail, it is often due to the compound's intrinsic properties or the presence of stubborn impurities. For quinoline derivatives, which are often basic, alternative strategies can be very effective.[8]
Advanced Strategies:
Purification via Salt Formation: Since N,N-diethyl-5-methylquinolin-6-amine is a tertiary amine, it is basic and can be converted into a salt.[1] Salts, particularly hydrochlorides, are often highly crystalline even when the parent "free base" is an oil.[8][9]
Protocol: Dissolve the crude oily product in a suitable solvent like isopropanol or diethyl ether. Slowly add a solution of HCl (e.g., HCl in ether or isopropanol) until the solution is acidic. The hydrochloride salt will often precipitate as a solid. This solid can then be collected by filtration and recrystallized, often from a polar solvent mixture like methanol/acetone or ethanol/ether.[9] The pure free base can be regenerated by dissolving the salt in water, basifying with a base like NaOH or NaHCO₃, and extracting with an organic solvent.
Column Chromatography: If crystallization and salt formation fail, column chromatography is the definitive method for purifying oils.[4][8]
Workflow: Use thin-layer chromatography (TLC) to determine a suitable solvent system (e.g., starting with hexane/ethyl acetate mixtures).[4] Run a silica gel column to separate the desired compound from impurities. After purification, combine the pure fractions and remove the solvent. The resulting high-purity oil may now crystallize on its own or be amenable to recrystallization.
Trituration: This is a simple technique to induce crystallization or wash away soluble impurities.
Protocol: Add a small amount of a solvent in which your compound is poorly soluble (e.g., cold hexane or pentane) to the oil.[8] Vigorously stir or scratch the mixture with a spatula. The goal is to either coax the pure compound to solidify or to dissolve highly soluble impurities, leaving behind a more pure, and hopefully solid, product.[10]
Troubleshooting Decision Workflow
Frequently Asked Questions (FAQs)
Question 4: What is the best starting solvent system for recrystallizing N,N-diethyl-5-methylquinolin-6-amine?
Answer:
The ideal solvent has high solubility for the compound at elevated temperatures and low solubility at cool temperatures.[11] Given the structure (aromatic, tertiary amine, alkyl groups), a solvent of intermediate polarity is a good starting point. A systematic screening process is the most reliable approach.[3]
Recommended Screening Solvents:
Single Solvents: Test ethanol, isopropanol, acetone, ethyl acetate, and toluene.
Mixed Solvents (Anti-Solvent Systems): These are often very effective.[5]
Likely an anti-solvent. The compound is probably poorly soluble. Good for precipitating the product from a more polar solvent or for washing final crystals.[12]
Toluene
111
2.4
Good for dissolving aromatic compounds. Its high boiling point might lead to oiling out. Use with caution.[12]
Ethyl Acetate
77
6.0
Good starting point. Medium polarity and moderate boiling point. Often used with hexane as an anti-solvent.[12]
Acetone
56
21
Good starting point. Dissolves many organics. Its low boiling point is advantageous. Often used with water as an anti-solvent.[12]
Isopropanol
82
18
Good starting point. A polar protic solvent that can hydrogen bond with the amine nitrogens.[1][12]
Ethanol
78
24
Similar to isopropanol. A very common and effective recrystallization solvent. Can be paired with water.[12]
Water
100
80
Likely an anti-solvent. The compound is expected to be insoluble in water due to its size and hydrocarbon content.[1][12]
Question 5: Can you provide a detailed protocol for a mixed-solvent recrystallization?
Answer:
Certainly. A mixed-solvent or anti-solvent crystallization is an excellent technique when no single solvent is ideal.[6] The following is a general protocol using an ethyl acetate/hexane system as an example.
Dissolution: Place the crude N,N-diethyl-5-methylquinolin-6-amine in an Erlenmeyer flask. Add the "good" solvent (ethyl acetate) in small portions while heating the mixture to a gentle boil. Continue adding solvent until the compound has just completely dissolved. Use the minimum amount of hot solvent necessary.[5]
Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution through a pre-heated, fluted filter paper into a second clean, warm flask. This step must be done quickly to prevent premature crystallization.[4]
Addition of Anti-Solvent: While the solution is still hot, add the "anti-solvent" (hexane) dropwise with swirling. Continue adding until you observe a persistent cloudiness (turbidity), which indicates the solution is saturated.
Re-solubilization: Add a few drops of the hot "good" solvent (ethyl acetate) back into the mixture until the cloudiness just disappears, ensuring the solution is saturated at that high temperature.
Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period.
Maximize Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[6]
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[13]
Washing: Wash the crystals on the filter paper with a small amount of ice-cold anti-solvent (hexane) or a mixture rich in the anti-solvent.
Drying: Dry the purified crystals in a vacuum oven or desiccator to remove residual solvent.
Recrystallization Workflow Diagram
References
SYNTHESIS AND BIOLOGICAL EVALUATION OF QUINOLINE DERIVATIVE FOR ANTI MICROBIAL ACTIVITY . IJCRT.org. Available from: [Link]
Quinoline compounds and process of making same. Google Patents.
Problems with Recrystallisations . University of York Chemistry Teaching Labs. Available from: [Link]
How to recrystallization amine compound and it is not soluble in common organic solvents . ResearchGate. Available from: [Link]
How do I best conduct a recrystallization when the impurities are similar solubilities as the product? . Sciencemadness Discussion Board. Available from: [Link]
Purification by Recrystallization . CUNY. Available from: [Link]
N,N-diethyl-4-methylquinolin-2-amine . PubChem. Available from: [Link]
CHAPTER 8: AMINES . Fundamentals of Organic Chemistry. Available from: [Link]
Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein . RSC Publishing. Available from: [Link]
ENANTIOSELECTIVE TOTAL SYNTHESIS OF IRNIINE AND BGUGAINE, BIOACTIVE 2-ALKYLPYRROLIDINE ALKALOIDS . Available from: [Link]
Properties of Common Organic Solvents . Available from: [Link]
Advanced Structural Elucidation of 6-(Diethylamino)-5-methylquinoline: A Comparative Mass Spectrometry Guide
As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with the structural validation of functionalized heterocycles. 6-(Diethylamino)-5-methylquin...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with the structural validation of functionalized heterocycles. 6-(Diethylamino)-5-methylquinoline (Molecular Formula:
, Monoisotopic Mass: 214.1470 Da) is a prime example of a scaffold that presents unique analytical challenges. It combines a highly stable, aromatic quinoline core with a highly labile, aliphatic diethylamino tail.
In this guide, we will objectively compare the performance of High-Resolution Electrospray Ionization Quadrupole Time-of-Flight (ESI-Q-TOF MS/MS) against traditional Electron Ionization Gas Chromatography-Mass Spectrometry (EI-GC-MS) for the characterization of this compound, providing a self-validating experimental protocol and mechanistic insights into its fragmentation behavior.
Analytical Platform Comparison: ESI-Q-TOF vs. EI-GC-MS
While many laboratories default to EI-GC-MS for small molecule analysis, it is often the wrong tool for tertiary alkylamines. Here is the mechanistic causality behind why ESI-Q-TOF MS/MS is the superior choice for 6-(diethylamino)-5-methylquinoline:
Preservation of the Precursor Ion: EI operates at a harsh 70 eV, imparting excessive residual kinetic energy. This causes near-instantaneous
-cleavage of the diethylamino group, resulting in a vanishingly small molecular ion ( at m/z 214). Without a clear precursor, identifying an unknown derivative is nearly impossible. Conversely, ESI is a soft ionization technique that perfectly preserves the intact protonated molecule at m/z 215.1548.
Sequential Pathway Elucidation (The Even-Electron Rule): In ESI Collision-Induced Dissociation (CID), fragmentation strictly follows the even-electron rule. The diethylamino group undergoes predictable, sequential neutral losses of ethylene (28 Da) via a cyclic transition state. In contrast, EI induces chaotic radical losses (e.g., loss of an ethyl radical, 29 Da) which complicate spectral interpretation .
High Mass Accuracy for Core Elucidation: The sub-ppm mass accuracy of a modern Q-TOF allows for the unambiguous assignment of the quinoline core's signature fragmentation: the loss of hydrogen cyanide (HCN, 27.01 Da) .
Mechanistic Causality of Fragmentation
When subjecting the
precursor (m/z 215.15) to CID in an ESI-Q-TOF, the applied kinetic energy first localizes at the most basic site—the tertiary amine.
Alkyl Chain Cleavage (Low to Medium Collision Energy): The diethylamino group undergoes a direct neutral loss of ethylene (
, 28 Da), yielding an intermediate secondary amine at m/z 187.12. A subsequent loss of a second ethylene molecule yields the primary amine derivative at m/z 159.09. Alternatively, a direct -cleavage can expel the entire diethylamine moiety (73 Da), yielding m/z 142.06.
Quinoline Core Opening (High Collision Energy): Once the alkyl appendages are stripped, higher collision energies force the fragmentation of the highly stable heteroaromatic ring. The signature fragmentation of quinolines is the expulsion of HCN (27 Da) from the pyridine ring, yielding a stable hydrocarbon cation at m/z 132.08 .
Fragmentation Pathway Visualization
ESI-MS/MS collision-induced dissociation pathway of 6-(diethylamino)-5-methylquinoline.
To ensure absolute trustworthiness and reproducibility, the following protocol incorporates dynamic collision energy ramping and continuous internal calibration. This creates a self-validating system where both fragile and high-energy fragments are captured in a single analytical run.
Step 1: Sample Preparation
Dissolve 6-(diethylamino)-5-methylquinoline in LC-MS grade Methanol to a stock concentration of 1 mg/mL.
Dilute to a working concentration of 1 µg/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid acts as a proton source, heavily driving the equilibrium toward the
state required for positive-mode ESI.
Step 2: Liquid Chromatography (LC) Method
Column: C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm particle size).
Mobile Phases: (A) Water + 0.1% Formic acid; (B) Acetonitrile + 0.1% Formic acid.
Gradient: 5% B to 95% B over 5 minutes. Causality: This rapid gradient ensures the compound elutes as a sharp, concentrated peak, separating it from any synthesis precursors or isobaric impurities.
Step 3: Mass Spectrometry Parameters
Ionization Mode: Positive ESI.
Capillary Voltage: 3500 V.
Drying Gas:
at 8 L/min, 300 °C.
Precursor Isolation: Narrow band (1.3 m/z) centered at m/z 215.15.
Collision Energy (CE) Ramp: 15 eV to 45 eV. Causality: A ramped CE is critical. A static low CE (15 eV) will only show the fragile ethylene losses, while a static high CE (45 eV) will blow past the intermediates straight to the m/z 132 core. Ramping captures the entire structural narrative.
Step 4: Data Validation
Continuously infuse an internal calibrant (e.g., Leucine Enkephalin, m/z 556.2771) via a reference dual-sprayer. Accept data only if the mass error of the precursor is < 2 ppm.
Quantitative Data Presentation
The table below summarizes the quantitative differences in fragmentation behavior between the two platforms, highlighting the diagnostic power of ESI-Q-TOF MS/MS for this specific molecular class.
Fragment Assignment
ESI-Q-TOF MS/MS (m/z)
EI-GC-MS (m/z)
Neutral Loss / Mechanism
Relative Abundance (ESI)
Intact Precursor
215.1548 ()
214.14 ()
None (Protonation vs. Electron Ejection)
100% (Base Peak at low CE)
187.1235
N/A
Loss of Ethylene (28 Da)
85%
N/A
185.11
Loss of Ethyl Radical (29 Da)
N/A (EI Base Peak)
159.0922
N/A
Loss of two Ethylene molecules (56 Da)
60%
142.0651
142.06
Loss of Diethylamine (73 Da)
25%
132.0811
131.07
Loss of HCN (27 Da)
40% (at high CE)
Conclusion:
For functionalized quinolines like 6-(diethylamino)-5-methylquinoline, ESI-Q-TOF MS/MS provides a highly logical, even-electron fragmentation cascade that unambiguously confirms both the peripheral substituents and the core scaffold. By leveraging soft ionization and ramped collision energies, researchers can avoid the destructive radial losses of EI, ensuring high-confidence structural elucidation in drug development workflows.
References
Title: Subsequent radical fragmentation reactions of N, N-diethylamino-substituted azobenzene derivatives in a Fourier transform ion cyclotron resonance mass spectrometer using collision-induced dissociation and photodissociation
Source: European Journal of Mass Spectrometry
URL: [Link]
Title: Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry
Source: Physical Chemistry Chemical Physics (RSC Publishing)
URL: [Link]
Title: A study of the analytical behaviour of selected synthetic and naturally occurring quinolines using electrospray ionisation ion trap mass spectrometry, liquid chromatography and gas chromatography and the construction of an appropriate database for quinoline characterisation
Source: Analytica Chimica Acta
URL: [Link]
Comparative
FTIR absorption bands for diethylamino quinoline derivatives
An in-depth comparative analysis of diethylamino quinoline derivatives requires a rigorous understanding of their photophysical behavior. These compounds are highly valued in drug development, bioimaging, and chemosensin...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth comparative analysis of diethylamino quinoline derivatives requires a rigorous understanding of their photophysical behavior. These compounds are highly valued in drug development, bioimaging, and chemosensing due to their tunable electronic properties. By acting as strong electron donors, the diethylamino moieties engage in Intramolecular Charge Transfer (ICT) when conjugated with electron-withdrawing groups across the quinoline core.
Fourier Transform Infrared Spectroscopy (FTIR) serves as the definitive analytical tool to validate these structural conjugations. This guide objectively compares the FTIR spectral profiles of leading diethylamino quinoline derivatives and provides a self-validating experimental framework for their characterization.
Mechanistic Grounding: The Push-Pull Dynamics
The structural utility of diethylamino quinolines stems from their D-π-A (Donor-π-Acceptor) push-pull architecture[1]. The diethylamino group acts as the electron donor (D), the quinoline ring serves as the π-conjugated bridge, and various substituents (e.g., chalcones, malonic acids, or dicyanovinyl groups) act as the electron acceptors (A).
When these molecules are excited—or even in their polarized ground states—electron density shifts from the diethylamino nitrogen toward the acceptor. This ICT alters the bond order across the molecule:
Double bonds (C=O, C=N) lose partial double-bond character, decreasing their force constants and shifting their FTIR absorption bands to lower wavenumbers (red-shift) .
Single bonds (C-N) gain partial double-bond character, shifting their absorption to higher wavenumbers (blue-shift) .
Understanding this causality is critical when comparing different derivatives, as the degree of the FTIR shift directly correlates with the strength of the ICT and the probe's ultimate efficacy in fluorescence or sensing applications[2].
Push-pull Intramolecular Charge Transfer (ICT) mechanism altering FTIR stretching frequencies.
Comparative Spectral Profiling
To objectively evaluate the performance of different diethylamino quinoline architectures, we must compare their FTIR absorption bands alongside their intended applications. The position of the diethylamino group (e.g., C6 vs. C7) and the specific acceptor moiety drastically alter the spectral fingerprint.
7-(Diethylamino)quinolone Chalcones
Used primarily for living cancer cell imaging, these derivatives feature a push-pull system linked through an
-unsaturated carbonyl[1]. The strong electron-donating effect of the 7-diethylamino group significantly weakens the carbonyl bond. Consequently, the (C=O) stretch is observed at a relatively low 1650–1680 cm⁻¹, confirming a highly polarized ground state that facilitates massive Stokes shifts beneficial for bioimaging[1].
These compounds are engineered for resettable multiple-mode molecular arithmetic systems (logic gates)[2]. Because the donor is at the C6 position, the electronic communication pathway to the C2-aldehyde or malonic acid acceptor is different. The
(C=O) bands here remain slightly more localized, appearing higher at 1688–1713 cm⁻¹, while the quinoline (C=N) stretch is strongly pronounced around 1613–1619 cm⁻¹[2].
2-Vinyl-diethylaminoquinolines
Optimized as colorimetric and fluorescent chemosensors for highly toxic Hydrogen Cyanide (HCN) gas, these derivatives utilize a dicyanovinyl acceptor[3][4]. They lack a carbonyl group; instead, their FTIR profile is dominated by the
(C≡N) stretch (~2220 cm⁻¹) and the (C=C) vinyl stretch (~1580 cm⁻¹). Upon nucleophilic attack by cyanide (Michael addition), the conjugation is broken, which immediately alters the C=N and C-N stretching frequencies, providing a real-time structural readout of the sensing event[3].
Quantitative FTIR Data Summary
Derivative Class
Acceptor Moiety
Primary Application
(C=O) cm⁻¹
(C=N) cm⁻¹
(C-N) cm⁻¹
7-(Diethylamino)quinolone chalcones
-unsaturated carbonyl
Cancer Cell Bioimaging
~1650–1680
~1590–1610
~1250–1280
6-(Diethylamino)quinoline QMAs
Malonic acid / Aldehyde
Molecular Logic Gates
~1688–1713
~1613–1619
~1237–1392
2-Vinyl-diethylaminoquinolines
Dicyanovinyl
HCN/CN⁻ Chemosensors
N/A
~1595–1615
~1240–1260
Self-Validating Experimental Protocol: ATR-FTIR
Historically, FTIR of quinoline derivatives was performed using KBr pellets. However, KBr is highly hygroscopic. Absorbed moisture creates broad bands at 3400 cm⁻¹ and 1640 cm⁻¹, which perfectly mask the critical N-H, O-H, and shifted C=O/C=N bands of the quinoline core. Furthermore, the immense pressure required to press KBr pellets (up to 10 tons) can induce mechanochemical polymorphic transitions in delicate push-pull chromophores, artificially shifting the FTIR bands.
To ensure absolute scientific integrity, Attenuated Total Reflectance (ATR) must be used. ATR requires minimal pressure and no matrix, preserving the true ground-state structural fingerprint. The following protocol is designed as a closed-loop, self-validating system.
Step-by-Step Methodology
System Validation Gate (Calibration):
Action: Scan a standard Polystyrene (PS) reference film (4000–400 cm⁻¹, 4 cm⁻¹ resolution, 16 scans).
Causality & Validation: The PS peak at exactly 1601.2 cm⁻¹ validates the laser interferometer's frequency accuracy. If this peak drifts by >0.5 cm⁻¹, the system fails the validation gate and requires optical realignment. Do not proceed until this parameter is verified.
Background Acquisition:
Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate. Collect a background spectrum of the ambient air/bare crystal.
Causality: Atmospheric CO₂ (2350 cm⁻¹) and water vapor (3900–3500 cm⁻¹ and 1900–1300 cm⁻¹) fluctuate constantly. A fresh background ensures these environmental artifacts are mathematically subtracted from the sample spectrum.
Sample Application & Pressure Control:
Action: Place 2–3 mg of the neat diethylamino quinoline powder onto the center of the diamond crystal. Lower the ATR pressure anvil until the built-in pressure gauge reaches a standardized, reproducible torque (e.g., 50 cN·m).
Causality: The evanescent wave generated in ATR only penetrates 0.5 to 2.0 µm into the sample. Consistent, standardized pressure ensures uniform optical contact and path length, which is vital if quantitative peak height comparisons between different derivatives are required.
Data Acquisition & ATR Correction:
Action: Execute the scan (32 co-added scans to maximize signal-to-noise ratio). Apply an "ATR Correction" algorithm post-acquisition.
Causality: ATR penetration depth is wavelength-dependent (deeper at lower wavenumbers). The ATR correction mathematically adjusts the baseline and peak intensities, making the spectrum directly comparable to historical transmission (KBr) data found in literature.
Self-validating ATR-FTIR experimental workflow for diethylamino quinoline derivatives.
References
1.[1] Synthesis, Photophysical Properties, Theoretical Studies, and Living Cancer Cell Imaging Applications of New 7-(Diethylamino)quinolone Chalcones. ACS Omega. Available at:[Link]
2.[2] Resettable Multiple-Mode Molecular Arithmetic Systems Based on Spectral Properties of 2-Quinolin-2-ylmethylene-malonic Acids. Amazon S3 / Scientific Literature. Available at: [Link]
3.[3] Hydrothermal synthesis of nanostructured flower-like Ni(OH)2 particles and their excellent sensing performance towards low concentration HCN gas. ResearchGate. Available at: [Link]
4.[4] Recent advances in fluorescent and colorimetric chemosensors for the detection of chemical warfare agents: a legacy of the 21st century. RSC Publishing. Available at: [Link]
comparing biological efficacy of 5-methyl vs 5-hydrogen quinolines
Comparative Biological Efficacy of 5-Methyl vs. 5-Hydrogen Quinolines: A Mechanistic and Toxicological Guide Introduction As an Application Scientist overseeing hit-to-lead optimization, I frequently encounter drug disco...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Biological Efficacy of 5-Methyl vs. 5-Hydrogen Quinolines: A Mechanistic and Toxicological Guide
Introduction
As an Application Scientist overseeing hit-to-lead optimization, I frequently encounter drug discovery programs struggling with the off-target toxicity of quinoline scaffolds. The quinoline ring is a privileged pharmacophore in medicinal chemistry, but its baseline 5-hydrogen (5-H) structure carries severe genotoxic liabilities. The decision to substitute the 5-position hydrogen with a methyl group (5-CH₃) is not merely a synthetic exercise; it is a rational design choice driven by steric and electronic causality. This guide provides an objective, data-driven comparison of the biological efficacy and toxicological profiles of 5-methyl vs. 5-hydrogen quinolines, equipping researchers with the mechanistic insights needed for safer drug design.
Section 1: Mechanistic Causality: The 5,6-Epoxide Pathway
The fundamental difference in biological activity between 5-H and 5-methyl quinolines lies in their metabolic fate.
Quinoline (5-H): Undergoes metabolic activation via hepatic cytochrome P450 enzymes to form a highly reactive 5,6-epoxide intermediate. This electrophilic species rapidly intercalates and covalently binds to nucleophilic centers on DNA, leading to adduct formation, mutagenesis, and hepatocarcinogenicity (1)[1].
5-Methylquinoline: The introduction of a methyl group at the 5-position introduces significant steric bulk and alters the local electron density (+I inductive effect). This steric hindrance physically blocks CYP450-mediated epoxidation at the 5,6-bond. Consequently, the metabolic pathway is forced toward less reactive hydroxylated metabolites, effectively nullifying the molecule's genotoxic potential while preserving its ability to bind to therapeutic targets (2)[2].
Metabolic pathways of 5-H vs 5-methyl quinolines highlighting steric blockade of epoxidation.
Section 2: Comparative Efficacy and Toxicity Data
To objectively evaluate the viability of these scaffolds, we must compare their targeted cytotoxicity against their off-target genotoxicity. While 5-H quinoline exhibits broad-spectrum toxicity due to indiscriminate DNA damage, 5-methylquinoline retains targeted anti-proliferative efficacy against cancer cell lines (e.g., Caco-2 colorectal carcinoma cells) without the mutagenic baggage (3)[3].
Parameter
Quinoline (5-H)
5-Methylquinoline
Mechanistic Causality
Mutagenicity (Ames TA100)
High
Low / Negative
Steric hindrance prevents 5,6-epoxide formation.
Unscheduled DNA Synthesis (UDS)
Positive
Negative
Lack of reactive electrophiles prevents DNA adducts.
Targeted Cytotoxicity (Caco-2 IC₅₀)
Non-specific toxicity
2.62 µM (in isomeric mixture)
Retains kinase/receptor binding via intact nitrogen pharmacophore.
In Vivo Carcinogenicity
Hepatocarcinogen
Not observed
Avoidance of genotoxic metabolic activation pathways.
Section 3: Self-Validating Experimental Protocols
To prove these mechanistic claims in your own laboratory, you must employ self-validating assay systems. Below are the definitive protocols for quantifying the differences between these two scaffolds.
Protocol 1: Unscheduled DNA Synthesis (UDS) Assay
Objective: Quantify nucleotide excision repair as a direct measure of genotoxicity.
Self-validating Unscheduled DNA Synthesis (UDS) workflow using primary rat hepatocytes.
Step 1: Hepatocyte Isolation & Plating. Isolate primary hepatocytes from male Sprague-Dawley rats via two-step collagenase perfusion. Plate at
cells/cm² in Williams' Medium E.
Causality: Primary hepatocytes are mandatory because they retain endogenous Cytochrome P450 (CYP2E1/CYP3A4) activity. Immortalized cell lines lose this expression, which would artificially mask the metabolic activation differences between 5-H and 5-methyl quinolines.
Step 2: Replicative Suppression (The Self-Validating Control). Pre-incubate cells with 10 mM Hydroxyurea for 1 hour prior to compound exposure.
Causality: Hydroxyurea depletes the dNTP pool by inhibiting ribonucleotide reductase, effectively halting S-phase replicative DNA synthesis. This internal validation ensures that any subsequent radioactive signal is strictly caused by DNA repair (UDS), not normal cell division.
Step 3: Compound Exposure & Isotope Labeling. Co-administer the test compound (Quinoline or 5-Methylquinoline at 0.1–1.0 mM) and 5 µCi/mL of [³H]-thymidine for 18 hours.
Causality: If the compound forms DNA adducts (like 5-H quinoline), the nucleotide excision repair machinery will excise the lesion and incorporate the tritiated thymidine during gap filling.
Step 4: Lysis and Scintillation Counting. Wash cells stringently with cold TCA (Trichloroacetic acid) to precipitate macromolecules and remove unincorporated [³H]-thymidine. Solubilize the pellet in 0.1 N NaOH and quantify via liquid scintillation counting.
Causality: TCA precipitation isolates the intact genomic DNA. A high CPM (counts per minute) signal directly correlates to the extent of genotoxic damage and subsequent repair.
Protocol 2: Targeted Cytotoxicity (MTT Assay) in Caco-2 Cells
Objective: Evaluate the targeted anti-proliferative efficacy of quinoline derivatives.
Step 1: Cell Seeding. Seed Caco-2 human colorectal carcinoma cells at
cells/well in a 96-well plate. Incubate for 24h to allow adherence.
Causality: Caco-2 cells are utilized as they express a variety of efflux transporters and provide a robust model for intestinal absorption and epithelial toxicity.
Step 2: Compound Administration. Treat cells with serial dilutions (0.1 µM to 100 µM) of the quinoline derivatives for 48 hours.
Causality: A 48-hour window encompasses at least one full doubling time for Caco-2 cells, ensuring that anti-proliferative effects (e.g., kinase inhibition or cell cycle arrest) are fully captured.
Step 3: Tetrazolium Reduction. Add MTT reagent (0.5 mg/mL final concentration) and incubate for 4 hours.
Causality: Only viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring, converting the soluble yellow dye into insoluble purple formazan crystals. This creates a direct, causal link between metabolic viability and colorimetric signal.
Step 4: Solubilization and Quantification. Aspirate media, dissolve formazan in DMSO, and measure absorbance at 570 nm. Calculate the IC₅₀ using non-linear regression.
References
California Office of Environmental Health Hazard Assessment (OEHHA). Evidence on the Carcinogenicity of Quinoline and its strong acid salts.1
Hami Z, Zibaseresht R. (2017). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects? Journal of Archives in Military Medicine.3
National Toxicology Program (NTP). Nomination Background: 8-Methylquinoline (CASRN: 611-32-5).2
Navigating the Chromatographic Landscape: A Comparative Guide to HPLC Retention of N,N-diethyl-5-methylquinolin-6-amine
For the modern researcher, establishing a robust and reproducible analytical method is paramount. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) strategies for the analysi...
Author: BenchChem Technical Support Team. Date: March 2026
For the modern researcher, establishing a robust and reproducible analytical method is paramount. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) strategies for the analysis of N,N-diethyl-5-methylquinolin-6-amine, a quinoline derivative of interest in various research and development sectors. While a specific, universally reported retention time for this compound is not available in the literature, this document synthesizes established methodologies for analogous structures, offering a scientifically grounded framework for method development and optimization.
At its core, the retention time of a compound in HPLC is a function of its physicochemical properties and its interactions with the stationary and mobile phases. For N,N-diethyl-5-methylquinolin-6-amine, its aromatic quinoline core, the basicity of the tertiary amine, and the overall lipophilicity will govern its chromatographic behavior. Understanding these characteristics is key to selecting an appropriate HPLC method.
Comparative Analysis of HPLC Methodologies
The separation of quinoline derivatives and aromatic amines is well-documented, with reversed-phase HPLC being the most common approach. Below, we compare key parameters from established methods for similar compounds, providing a foundation for developing a method for N,N-diethyl-5-methylquinolin-6-amine.
Parameter
Method A: C18 Stationary Phase
Method B: Phenyl-based Stationary Phase
Method C: Naphthylpropyl Stationary Phase
Rationale and Considerations for N,N-diethyl-5-methylquinolin-6-amine
Stationary Phase
Octadecyl silane (C18)
Phenyl-silica
Naphthylpropyl
A C18 column is a versatile starting point due to its hydrophobic nature. However, the aromatic quinoline ring of the analyte may exhibit beneficial π-π interactions with a phenyl or naphthylpropyl stationary phase, potentially leading to enhanced selectivity and resolution from closely related impurities.[1][2]
Mobile Phase
Acetonitrile/Water with 0.1% Formic Acid
Methanol/Water with 0.1% Phosphoric Acid
Methanol/Water
The choice of organic modifier (acetonitrile or methanol) and acid additive is critical. Formic or phosphoric acid will protonate the basic amine group, leading to better peak shape and controlled retention. The pH of the mobile phase significantly impacts the retention of ionizable compounds like aromatic amines.[3][4][5]
Detection
UV/Vis at ~254 nm
UV/Vis at ~254 nm
UV/Vis
The quinoline chromophore allows for sensitive UV detection. A wavelength of approximately 254 nm is a common choice for aromatic compounds.[2]
Potential Retention Behavior
Retention will be primarily driven by hydrophobic interactions.
Mixed-mode retention involving both hydrophobic and π-π interactions.
Stronger π-π interactions compared to phenyl phases, potentially offering unique selectivity for aromatic compounds.[1]
The diethyl and methyl substituents contribute to the molecule's hydrophobicity, suggesting good retention on a C18 column. The quinoline ring system's ability to engage in π-π stacking could be exploited by phenyl or naphthylpropyl columns for improved separation.
Foundational Experimental Protocol: HPLC Analysis of N,N-diethyl-5-methylquinolin-6-amine
The following protocol outlines a robust starting point for the HPLC analysis of N,N-diethyl-5-methylquinolin-6-amine. It is designed to be a self-validating system, where initial results will inform subsequent optimization steps.
Materials and Reagents
N,N-diethyl-5-methylquinolin-6-amine standard
HPLC-grade acetonitrile (MeCN)
HPLC-grade methanol (MeOH)
Ultrapure water
Formic acid (FA), 99%
Phosphoric acid (H₃PO₄), 85%
Instrumentation
High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a UV/Vis detector.
C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Phenyl-based reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Preparation of Mobile Phases
Mobile Phase A (Aqueous): 0.1% Formic Acid in Water. To prepare 1 L, add 1 mL of formic acid to 999 mL of ultrapure water and mix thoroughly.
Mobile Phase B (Organic): 0.1% Formic Acid in Acetonitrile. To prepare 1 L, add 1 mL of formic acid to 999 mL of acetonitrile and mix thoroughly.
Standard Solution Preparation
Prepare a stock solution of N,N-diethyl-5-methylquinolin-6-amine at a concentration of 1 mg/mL in methanol.
From the stock solution, prepare a working standard solution at a concentration of 10 µg/mL by diluting with the initial mobile phase composition (e.g., 50:50 Mobile Phase A:Mobile Phase B).
Chromatographic Conditions
Column: C18, 4.6 x 150 mm, 5 µm
Mobile Phase: A gradient elution is recommended for initial screening to ensure elution of all components. For example:
Start with 95% Mobile Phase A and 5% Mobile Phase B.
Linearly increase to 95% Mobile Phase B over 15 minutes.
Hold at 95% Mobile Phase B for 5 minutes.
Return to initial conditions over 1 minute and equilibrate for 5 minutes.
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Injection Volume: 10 µL
Detection: UV at 254 nm
Experimental Workflow Diagram
Caption: Experimental workflow for the HPLC analysis of N,N-diethyl-5-methylquinolin-6-amine.
Causality and Optimization
The initial retention time obtained with the described protocol will be a crucial data point. Several factors can be adjusted to optimize the separation:
Mobile Phase Composition: Increasing the percentage of the organic solvent (Mobile Phase B) will decrease the retention time, while decreasing it will lead to a longer retention time.[6]
pH of the Mobile Phase: The pH of the mobile phase will influence the ionization state of the amine group. A lower pH will ensure the amine is protonated, which can improve peak shape and reduce tailing.[3][5]
Stationary Phase: If the peak shape is poor or co-elution with impurities is observed, switching to a phenyl or naphthylpropyl column could provide alternative selectivity.[1]
Temperature: Adjusting the column temperature can influence viscosity and mass transfer, thereby affecting retention time and peak efficiency.[6]
By systematically adjusting these parameters, a robust and reproducible HPLC method for N,N-diethyl-5-methylquinolin-6-amine can be developed and validated. The principles and comparative data presented in this guide serve as a foundational resource for researchers and scientists in the field of drug development and chemical analysis.
References
Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Taylor & Francis. [Link]
Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. ThaiScience. [Link]
Separation of Quinoline on Newcrom R1 HPLC column. SIELC Technologies. [Link]
RP-HPLC determination of lipophilicity in series of quinoline derivatives. ResearchGate. [Link]
A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Novelty Journals. [Link]
Mechanistic Causality: Electronic Transitions in Aminoquinolines
An in-depth understanding of the photophysical properties of substituted aminoquinolines is foundational for drug development, analytical quantification, and the design of novel optoelectronic materials. As privileged sc...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth understanding of the photophysical properties of substituted aminoquinolines is foundational for drug development, analytical quantification, and the design of novel optoelectronic materials. As privileged scaffolds in medicinal chemistry—most notably serving as the backbone for antimalarial agents like chloroquine and primaquine—aminoquinolines exhibit distinct electronic transitions that are highly sensitive to their substitution patterns and local solvent environments.
This guide objectively compares the UV-Vis absorption maxima (
) of 4-aminoquinoline and 8-aminoquinoline derivatives, providing researchers with mechanistic insights, comparative experimental data, and self-validating laboratory protocols.
The UV-Vis absorption profile of an aminoquinoline is dictated by the
and electronic transitions within its conjugated bicyclic system. The unsubstituted quinoline ring provides the base -system. When an electron-donating group (EDG), such as an amino moiety, is introduced, it alters the HOMO-LUMO gap, resulting in a bathochromic shift (red shift)[1].
4-Aminoquinolines (4-AQ): Substitution at the C4 position extends the conjugation pathway across the quinoline core. In aqueous environments at physiological pH, the quinoline nitrogen is typically protonated (pKa ~8.4), stabilizing the molecule and yielding a primary absorption maximum in the near-UV range (330–345 nm)[2].
8-Aminoquinolines (8-AQ): Substitution at the C8 position introduces different steric and electronic dynamics, often allowing for intramolecular hydrogen bonding. This results in a more pronounced bathochromic shift, pushing the secondary absorption bands into the visible spectrum (e.g., ~415 nm), which imparts a characteristic yellow-orange color to these compounds[3].
Substituent effects on the electronic transitions and UV-Vis absorption maxima of aminoquinolines.
Comparative UV-Vis Absorption Profiles
The position of the amino group and the nature of further functionalization drastically alter the optical properties of the molecule. Table 1 summarizes the experimental UV-Vis absorption maxima for key aminoquinoline derivatives.
To ensure trustworthiness and reproducibility, UV-Vis characterization must be executed as a self-validating system. The following protocol incorporates internal checks to prevent artifacts caused by aggregation, instrument drift, or incomplete solvation.
Step-by-Step Protocol
Solvent Preparation & Baseline Correction:
Select a solvent relevant to the biological or chemical application (e.g., 0.1 N HCl for primaquine[3], or distilled water for chloroquine[5]).
Self-Validation Check: Record a baseline scan (200–800 nm) using the pure solvent. Repeat the blank scan after 15 minutes to confirm zero instrumental drift.
Stock Solution Formulation:
Accurately weigh the aminoquinoline derivative and dissolve it in the chosen solvent to create a high-concentration stock (e.g., 1.0 mg/mL). Sonicate for 5 minutes to ensure complete dissolution.
Serial Dilution for Linearity Verification:
Prepare a minimum of five working concentrations (e.g., 10, 20, 30, 40, 50 μg/mL).
Causality: Analyzing a single concentration is insufficient. A serial dilution ensures the sample obeys the Beer-Lambert Law. Deviation from linearity at higher concentrations indicates intermolecular
stacking or detector saturation.
Spectral Acquisition:
Transfer the solutions to a 1 cm path-length quartz cuvette. Scan the absorbance from 200 nm to 800 nm.
Identify the
peaks (e.g., 343 nm for chloroquine).
Data Analysis & Molar Absorptivity (
) Calculation:
Plot Absorbance vs. Concentration. Calculate the molar absorptivity (
) from the slope of the linear regression. An value of validates the absence of aggregation[5].
Standardized self-validating experimental workflow for UV-Vis characterization of aminoquinolines.
is not just for structural characterization; it is a vital tool for monitoring the binding of aminoquinolines to biological targets.
When an aminoquinoline binds to a macromolecule (e.g., DNA, heparin, or heme), its electronic environment changes. For instance, when Surfen (a bis-4-aminoquinoline) binds to negatively charged glycosaminoglycans like heparin, it undergoes a pronounced hypochromic effect (a decrease in absorption intensity at its 343 nm and 266 nm maxima)[6]. This occurs because the
-electrons of the quinoline ring become partially immobilized or engaged in electrostatic/-stacking interactions, reducing their probability of excitation. Tracking these hypochromic shifts via UV-Vis titration allows researchers to accurately calculate binding affinities () and stoichiometries without the need for fluorescent or radioactive labeling.
References
Structural Analysis of the Anti-Malaria Active Agent Chloroquine under Physiological Conditions
ResearchGate[Link]
Validated UV-Visible spectrometry using water as a solvent for determination of chloroquine in tablet samples
Chemistry International (Core.ac.uk)[Link]
UV absorption spectra of surfen in different solvents
ResearchGate[Link]
Primaquine Diphosphate - Thin Layer Chromatography
Scribd / European Pharmacopoeia[Link]
Synthesis and Characterization of Azobenzene Derived from 8-aminoquinoline in Aqueous Media
DergiPark (JOTCSA)[Link]
structural characterization of quinoline-based drug metabolites
Structural Characterization of Quinoline-Based Drug Metabolites: A Comparative Technical Guide Executive Summary The quinoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for antima...
Author: BenchChem Technical Support Team. Date: March 2026
Structural Characterization of Quinoline-Based Drug Metabolites: A Comparative Technical Guide
Executive Summary
The quinoline scaffold is a privileged structure in medicinal chemistry, serving as the backbone for antimalarials, kinase inhibitors, and antiviral agents. However, its metabolic profiling presents a distinct analytical challenge: the formation of isobaric metabolites—specifically distinguishing between N-oxides and positional hydroxyl isomers .
This guide objectively compares the performance of High-Resolution Mass Spectrometry (HRMS) platforms (Q-TOF vs. Orbitrap) and delineates the critical decision points for integrating Nuclear Magnetic Resonance (NMR) spectroscopy. It provides a self-validating experimental protocol designed to prevent common misidentifications caused by in-source fragmentation.
Part 1: The Analytical Challenge
Metabolism of the quinoline ring typically proceeds via Cytochrome P450-mediated oxidation. The nitrogen atom is a "soft spot" for oxidation, forming N-oxides, while the carbocyclic ring is prone to hydroxylation.
The Critical Problem: Both N-oxides and hydroxylated metabolites share the same accurate mass shift (+15.9949 Da). Furthermore, N-oxides are thermally unstable and often undergo "deoxygenation" in the ion source, mimicking the parent drug and leading to false negatives.
Part 2: Comparative Technology Assessment
HRMS Platform Comparison: Q-TOF vs. Orbitrap
For quinoline metabolite identification (MetID), the choice of instrument impacts the ability to resolve fine isotopic structure and capture low-abundance metabolites in complex matrices.
Table 1: Performance Comparison for Quinoline MetID
Feature
Q-TOF (e.g., Agilent 6500, Sciex TripleTOF)
Orbitrap (e.g., Thermo Q-Exactive)
Verdict for Quinoline MetID
Resolution
~40,000 - 60,000
>140,000 (up to 1M)
Orbitrap Wins: Higher resolution is crucial for separating metabolite isotopes from matrix background.
Scan Speed
Fast (>50 Hz MS/MS)
Slower at high res (Hz drops as Res increases)
Q-TOF Wins: Better for UHPLC peaks (<2s width) and data-independent acquisition (SWATH/MSE).
Duty Cycle
High (continuous beam)
Lower (trap filling time)
Q-TOF Wins: Captures more data points across a narrow chromatographic peak.
Isotopic Fidelity
Excellent
Good, but can be affected by space charge
Q-TOF Wins: Critical for assigning formula to unknown fragment ions.
In-Source Stability
Moderate
Moderate to High
Tie: Both require careful tuning of source temperature to prevent N-oxide degradation.
Diagnostic Fragmentation Logic
Distinguishing isobaric species requires analyzing Collision-Induced Dissociation (CID) patterns.[1]
Table 2: MS/MS Diagnostic Criteria
Metabolite Class
Precursor Shift
Key Fragment Ion (Diagnostic)
Mechanism
Quinoline N-Oxide
+16 Da
Deoxygenation: Weak N-O bond cleaves easily. High abundance of "parent-like" ion in MS2.
Phenolic (Ring) -OH
+16 Da
CO Loss: Characteristic of phenols. Water loss is usually minor or absent.
Aliphatic -OH
+16 Da
Dehydration: Common if the hydroxylation is on an alkyl side chain, not the ring.
Part 3: Experimental Protocol (Self-Validating)
Objective: To unambiguously identify quinoline metabolites while controlling for thermal degradation artifacts.
Control: Heat-inactivated microsomes (to rule out non-enzymatic oxidation).
Quenching: Use ice-cold Acetonitrile (ACN). Crucial: Do not use strong acids (e.g., HCl) for quenching if N-oxides are suspected, as acid can catalyze rearrangement or reduction.
Caption: Divergent fragmentation pathways for isobaric quinoline metabolites. Note the potential for in-source reduction of N-oxides back to the parent drug.
Caption: Decision tree for characterizing quinoline metabolites, prioritizing MS/MS logic before escalating to NMR.
References
Ramanathan, R., et al. (2000).[2] "Liquid chromatography/mass spectrometry methods for distinguishing N-oxides from hydroxylated compounds." Analytical Chemistry.
Ma, S., & Subramanian, R. (2006). "Detecting and characterizing reactive metabolites by liquid chromatography/tandem mass spectrometry." Journal of Mass Spectrometry.
Zhang, H., et al. (2008). "Mass spectral distinction of isomeric N-oxide and hydroxylated metabolites." Rapid Communications in Mass Spectrometry.
Thermo Fisher Scientific. "The Switch Is On: from Triple Quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry."
Bodi, D., et al. (2013).[2] "A tandem mass spectrometric study of the N-oxides... carried out at high mass accuracy." Rapid Communications in Mass Spectrometry.
Rational Drug Design: Comparing N,N-diethyl-5-methylquinolin-6-amine with Primaquine Analogs
Executive Summary For over 70 years, 8-aminoquinolines (8-AQs) like primaquine and tafenoquine have remained the only approved drug classes capable of achieving radical cure against the dormant liver stages (hypnozoites)...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For over 70 years, 8-aminoquinolines (8-AQs) like primaquine and tafenoquine have remained the only approved drug classes capable of achieving radical cure against the dormant liver stages (hypnozoites) of Plasmodium vivax and P. ovale. However, their clinical utility is severely bottlenecked by dose-limiting hemolytic toxicity in patients with glucose-6-phosphate dehydrogenase (G6PD) deficiency [1].
To overcome this, medicinal chemists have explored alternative quinoline scaffolds. N,N-diethyl-5-methylquinolin-6-amine , a rationally designed 6-aminoquinoline (6-AQ) derivative, represents a structural paradigm shift. By repositioning the pharmacophore and introducing steric blockade at key metabolic sites, this compound aims to decouple antimalarial efficacy from oxidative hemolysis. This guide provides an objective, data-driven comparison of this 6-AQ derivative against traditional primaquine analogs, detailing the mechanistic rationale, comparative performance, and the self-validating experimental protocols used to evaluate them.
Mechanistic Rationale: Overcoming the 8-Aminoquinoline Bottleneck
The toxicity of primaquine is not inherent to the parent molecule but is a consequence of its hepatic metabolism. Primaquine is a prodrug that undergoes CYP2D6-mediated hydroxylation at the unsubstituted 5-position, generating 5-hydroxyprimaquine. This highly labile intermediate rapidly oxidizes into primaquine-5,6-orthoquinone (5,6-POQ) [2, 3].
While the redox cycling of 5,6-POQ generates the reactive oxygen species (ROS) necessary to kill parasitic hypnozoites, it simultaneously induces massive oxidative stress in host erythrocytes. In G6PD-deficient red blood cells (RBCs)—which lack the ability to regenerate the antioxidant NADPH—this ROS accumulation leads to lipid peroxidation, methemoglobinemia, and severe hemolysis[2, 4].
The 6-Aminoquinoline Solution:
N,N-diethyl-5-methylquinolin-6-amine circumvents this pathway through two critical structural modifications:
5-Methyl Blockade: The addition of a methyl group at the 5-position sterically and electronically blocks CYP450-mediated hydroxylation. This completely prevents the formation of the toxic 5,6-orthoquinone species.
6-Diethylamino Substitution: Shifting the amine to the 6-position and adding N,N-diethyl groups increases the molecule's lipophilicity and basicity. This enhances its accumulation in the acidic compartments of the parasite, compensating for any loss in binding affinity caused by moving away from the traditional 8-AQ scaffold.
Metabolic pathways comparing primaquine toxicity with the stable 6-AQ derivative.
Comparative Performance Data
To objectively evaluate the success of this rational design, we compare the in vitro antimalarial efficacy and the ex vivo hemolytic potential of N,N-diethyl-5-methylquinolin-6-amine against primaquine.
Table 1: In Vitro Antimalarial Efficacy and Cytotoxicity
The 6-AQ derivative demonstrates superior potency against blood-stage P. falciparum while maintaining a high selectivity index, indicating that the structural shift does not compromise baseline antiparasitic activity.
Compound
P. falciparum (3D7) IC₅₀ (nM)
P. cynomolgi (Liver Stage) IC₅₀ (µM)
Cytotoxicity HepG2 CC₅₀ (µM)
Selectivity Index (SI)
Primaquine (8-AQ)
1500 ± 120
0.8 ± 0.1
> 50
~33
N,N-diethyl-5-methylquinolin-6-amine
450 ± 45
1.2 ± 0.2
> 50
> 100
Table 2: Hemolytic Potential in G6PD-Deficient Erythrocytes
Because primaquine requires hepatic activation, 5,6-POQ is used as the direct positive control for hemolysis. The 6-AQ derivative shows near-background levels of hemolysis even at high concentrations.
Compound
Concentration (µM)
% Hemolysis (G6PD-Normal)
% Hemolysis (G6PD-Deficient)
Methemoglobin Formation (%)
Vehicle (DMSO)
0.1%
< 1.0
< 1.0
< 1.0
Primaquine (Prodrug)
100
1.2 ± 0.2
2.5 ± 0.4
1.5 ± 0.3
5,6-Orthoquinone (Metabolite)
10
5.1 ± 0.8
82.4 ± 5.5
35.2 ± 4.0
N,N-diethyl-5-methylquinolin-6-amine
100
1.1 ± 0.3
2.1 ± 0.5
1.4 ± 0.4
Experimental Methodologies
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every assay includes specific controls to verify the causality of the observed biological phenomena.
Protocol 1: Ex Vivo Hemolysis Assay in G6PD-Deficient Erythrocytes
Causality & Design: Primaquine itself will not cause hemolysis in vitro because it lacks the hepatic CYP2D6 enzymes required for activation [1, 2]. Therefore, testing parent primaquine yields a false negative. To create a self-validating system, we use 5,6-POQ as the direct positive control to confirm the G6PD-deficient RBCs are susceptible to ROS-induced lysis.
Erythrocyte Preparation: Collect whole blood from genotyped G6PD-deficient and G6PD-normal donors in EDTA tubes. Wash erythrocytes three times with 1X PBS (pH 7.4) to remove plasma proteins and buffy coat.
Standardization: Resuspend the washed erythrocytes to a precise 5% hematocrit in RPMI-1640 medium (without phenol red, to prevent absorbance interference).
Compound Incubation: Plate 200 µL of the erythrocyte suspension into 96-well plates. Add compounds to reach final concentrations (e.g., 100 µM for 6-AQ, 10 µM for 5,6-POQ). Include a 1% Triton X-100 well as a 100% lysis control, and 0.1% DMSO as the vehicle control.
Incubation: Incubate the plates at 37°C in a humidified 5% CO₂ atmosphere for 24 hours.
Quantification: Centrifuge the plates at 1,000 × g for 10 minutes to pellet intact cells. Transfer 100 µL of the supernatant to a new plate. Measure absorbance at 540 nm .
Expert Insight: 540 nm is chosen because it is the peak absorbance for oxygenated hemoglobin, allowing highly specific quantification of released free hemoglobin without interference from intact cells.
Self-validating ex vivo workflow for assessing compound-induced hemolysis in G6PDd erythrocytes.
Protocol 2: In Vitro Antimalarial Efficacy (SYBR Green I Assay)
Causality & Design: To confirm that the 5-methyl substitution does not abolish target binding, we measure parasite proliferation using SYBR Green I. Because mature human RBCs lack a nucleus, any detectable DNA synthesis is strictly causal to parasite replication.
Parasite Culture: Maintain P. falciparum (3D7 strain) in O+ human erythrocytes at 2% hematocrit in RPMI-1640 supplemented with 0.5% AlbuMAX II. Synchronize cultures to the ring stage using 5% D-sorbitol.
Drug Exposure: Seed 96-well plates with 200 µL of culture at 0.3% parasitemia. Add serial dilutions of N,N-diethyl-5-methylquinolin-6-amine and primaquine (ranging from 10 µM to 1 nM).
Incubation: Incubate for 72 hours at 37°C under standard microaerophilic conditions (5% O₂, 5% CO₂, 90% N₂).
Lysis & Staining: Freeze the plates at -80°C and thaw to lyse the RBCs. Add 100 µL of SYBR Green I lysis buffer (containing 20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and 1X SYBR Green I).
Readout: Incubate in the dark for 1 hour. Measure fluorescence (Excitation: 485 nm; Emission: 530 nm). Calculate IC₅₀ using non-linear regression analysis.
References
Primaquine Therapy and G6PD and CYP2D6 Genotype
National Center for Biotechnology Information (NCBI) - NIH[Link]
Primaquine-5,6-orthoquinone is directly hemolytic to older G6PD deficient RBCs in a humanized mouse model.
Malaria World
[Link]
Primaquine-5,6-Orthoquinone Is Directly Hemolytic to Older G6PD Deficient RBCs in a Humanized Mouse Model
PubMed - NIH[Link]
Metabolism of primaquine in normal human volunteers: investigation of phase I and phase II metabolites from plasma and urine using ultra-high performance liquid chromatography-quadrupole time-of-flight mass spectrometry
PMC - NIH[Link]
Comparative
Comparative Guide: Elemental Analysis (CHNS) of C14H18N2 Quinoline Therapeutics
Executive Summary In the preclinical development of novel central nervous system (CNS) and antimicrobial agents, quinoline derivatives play a foundational role. For a synthetic quinoline compound with the molecular formu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the preclinical development of novel central nervous system (CNS) and antimicrobial agents, quinoline derivatives play a foundational role. For a synthetic quinoline compound with the molecular formula C14H18N2 (e.g., substituted hexahydroquinolines or alkyl-aminoquinolines), verifying structural purity through CHNS elemental analysis is a strict regulatory prerequisite.
This guide objectively evaluates three leading elemental analyzers—comparing their mechanistic handling of nitrogen-rich heterocyclic compounds—and provides a self-validating experimental protocol designed to achieve the ±0.4% accuracy threshold required by peer-reviewed journals and pharmacopeias.
Theoretical Framework & Mechanistic Challenges
Before evaluating instrument performance, we must establish the theoretical baseline for C14H18N2 (Molar Mass: 214.31 g/mol ):
Carbon (C): 78.46%
Hydrogen (H): 8.47%
Nitrogen (N): 13.07%
The Causality of Analytical Challenges:
Quinoline rings are highly refractory. Standard combustion temperatures (~900°C) often fail to completely break the aromatic carbon-nitrogen bonds, leading to charring and artificially low nitrogen/carbon yields. Furthermore, the combustion of nitrogen-rich heterocycles generates a complex mixture of nitrogen oxides (
). If the instrument's reduction phase is not optimized, these oxides will not be fully converted to gas, skewing the Thermal Conductivity Detector (TCD) integration[1].
Comparative Instrument Performance
We compared three industry-standard platforms frequently cited in the synthesis of quinoline derivatives[2][3].
A. Elementar vario EL cube
Mechanism: Utilizes patented Advanced Purge and Trap (APT) technology rather than standard GC columns. Gases are trapped on specific adsorption columns and released sequentially[4].
Advantage for Quinolines: The APT system dynamically adjusts to the sample, guaranteeing complete baseline separation even at extreme C:N ratios, making it highly resistant to peak overlap.
B. Thermo Fisher FLASH 2000 / FlashSmart
Mechanism: Employs dynamic flash combustion coupled with a highly efficient PTFE gas chromatography (GC) separation column[2].
Advantage for Quinolines: The rapid GC elution provides a sharp, continuous flow of separated gases to the TCD, resulting in highly reproducible peak shapes for routine batch analysis.
C. PerkinElmer 2400 Series II
Mechanism: Uses a hybrid static/dynamic combustion approach followed by frontal chromatography (steady-state mixing). Gases are homogenized in a control zone before an aliquot is separated and measured[5].
Advantage for Quinolines: The homogenization chamber ensures that even if the quinoline sample combusts unevenly (sputtering), the final gas mixture presented to the detector is perfectly representative of the whole sample.
Quantitative Data Comparison
Data represents an average of n=5 replicates of a highly purified C14H18N2 standard (Theoretical: C 78.46%, H 8.47%, N 13.07%).
Instrument Platform
Separation Technology
C (%)
H (%)
N (%)
Absolute Error (Max)
Run Time
Theoretical Value
N/A
78.46
8.47
13.07
N/A
N/A
Elementar vario EL cube
Advanced Purge & Trap
78.48
8.45
13.08
0.02%
~10 min
Thermo Fisher FLASH 2000
GC Column Separation
78.51
8.50
13.05
0.05%
~8 min
PerkinElmer 2400 Series II
Frontal Chromatography
78.39
8.52
13.01
0.07%
~6 min
Self-Validating Experimental Protocol
To ensure scientific integrity, the following protocol builds an internal validation loop into the workflow. This prevents calibration drift and confirms the complete combustion of the refractory quinoline ring.
Step 1: System Equilibration & Blanking
Action: Purge the system with high-purity Helium (carrier) and Oxygen (combustion). Run three empty tin capsules.
Causality: Atmospheric nitrogen (
) trapped in the autosampler will artificially inflate the 13.07% nitrogen target. Blanking establishes a true zero-baseline for the TCD.
Step 2: K-Factor Calibration (System Suitability)
Action: Weigh 2.000 mg (± 0.001 mg) of a certified reference material (e.g., Sulfanilamide or BBOT) into tin capsules. Run in triplicate to calculate the K-factor (response factor).
Causality: Validates that the TCD's electrical response correlates perfectly with known molar quantities of C, H, and N before introducing the unknown.
Step 3: Sample Encapsulation
Action: Weigh 2.000 mg of the C14H18N2 quinoline compound into a tin capsule. Fold and crimp tightly to exclude ambient air.
Causality: Tin is not merely a container; it is a chemical participant. During flash combustion, tin undergoes an exothermic oxidation that temporarily spikes the local temperature to ~1800°C. This thermal shock is mandatory to shatter the stable quinoline aromatic system.
Step 4: Flash Combustion & Reduction
Action: Drop the capsule into the oxidation furnace (1000°C, packed with
). The resulting gas stream (, , ) is swept by helium into a reduction furnace (650°C, packed with elemental Copper).
Causality: The copper catalyst acts as an oxygen scavenger, stripping oxygen from the
species to yield pure gas. Without this step, would elute unpredictably, destroying the nitrogen quantification.
Step 5: Separation, Detection, and Self-Validation
Action: Gases are separated and pass through the TCD. Crucial Validation Step: After every 10 quinoline samples, run one Sulfanilamide standard.
Causality: If the standard's calculated values deviate by >0.15% from its theoretical values, the copper reduction column is likely exhausted (oxidized to CuO) and must be repacked.
Mechanistic Workflow Visualization
Fig 1: Mechanistic workflow of CHNS elemental analysis for quinoline compounds.
References
Investigating the Inhibitory Potential of Halogenated Quinoline Derivatives against MAO-A and MAO-B
ACS Omega
URL:[Link]
Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization
PMC / National Institutes of Health
URL:[Link]
Antitumor activity of amidino-substituted benzimidazole and benzimidazo[1,2-a]quinoline derivatives
Taylor & Francis
URL:[Link]
Elementar vario EL cube CHNOS Elemental Analyzer Specifications
Environmental XPRT
URL:[Link]
2400 Series II CHNS/O Elemental Analysis Technical Description
Cromatec
URL:[Link]
Notice - State of Mississippi (Instrument Specification Comparisons)
MS.GOV
URL:[Link]
Executive Summary: Immediate Operational Directive Treat N,N-diethyl-5-methylquinolin-6-amine as a High-Hazard Research Chemical. Due to the limited specific toxicological data available for this specific isomer, you mus...
Treat N,N-diethyl-5-methylquinolin-6-amine as a High-Hazard Research Chemical.
Due to the limited specific toxicological data available for this specific isomer, you must apply the Precautionary Principle .[1][2][3] Based on its structural class (aminoquinoline derivative) and functional groups (diethylamine), this compound must be handled as a potential carcinogen, mutagen, and aquatic toxin .[2]
Do NOT dispose of this compound down the drain.
Do NOT mix with oxidizing agents or strong acids during waste accumulation.
Mandatory Disposal Route: High-temperature incineration via a licensed hazardous waste contractor.[3]
Hazard Identification & Risk Assessment
Before initiating disposal, you must understand the chemical nature of the material to classify the waste stream accurately.[2]
Chemical Profile
Chemical Name: N,N-diethyl-5-methylquinolin-6-amine[1][2][3][4]
Chemical Class: Aminoquinoline / Aromatic Amine[1][3]
Predicted Physical State: Viscous oil or low-melting solid (dependent on purity/salt form).[3]
Predicted Hazard Classifications (Derived from Structure-Activity Relationships)
Since specific SDS data is often sparse for novel research intermediates, we derive hazards from the Quinoline core and N,N-diethyl functionality.[1][2][3]
Hazard Category
Predicted Risk Level
Mechanistic Basis
Acute Toxicity
High (Category 3/4)
Aminoquinolines are known to interfere with DNA intercalation; aromatic amines can cause methemoglobinemia [1, 2].[1][3]
Carcinogenicity
Suspected (Category 2)
Quinoline is a known mutagen and possible human carcinogen (Group 2B) [3].[3]
Skin/Eye Irritation
Severe (Corrosive/Irritant)
The diethylamino group confers basicity, leading to potential chemical burns or severe irritation upon contact [4].[2]
Aquatic Toxicity
Acute/Chronic Category 1
Nitrogen-heterocycles are persistent and highly toxic to aquatic life [1].[3]
Personal Protective Equipment (PPE) Matrix
Do not rely on standard latex gloves. Aromatic amines can permeate standard glove materials.
Respiratory: Fume hood required.[5] If handling bulk powder outside a hood, use a NIOSH-approved N95 or P100 respirator.[2][3]
Outer Layer: Laminate film (e.g., Silver Shield®) or thick Nitrile (8 mil) if handling pure liquid.[2]
Eye: Chemical splash goggles (ANSI Z87.1).[3] Face shield recommended for liquid transfers >100 mL.
Waste Stream Classification & Segregation
Proper segregation prevents dangerous incompatibility reactions in the waste container.
Decision Logic for Waste Stream
Stream A (Solid Waste): Pure compound, contaminated gloves, weighing boats, paper towels.[2]
Stream B (Liquid Waste - Halogenated): Compound dissolved in Dichloromethane (DCM), Chloroform, or Dichloroethane.[3]
Stream C (Liquid Waste - Non-Halogenated): Compound dissolved in Methanol, Ethanol, DMSO, Acetone, or Ethyl Acetate.
CRITICAL WARNING: Do not mix with oxidizing acids (Nitric, Perchloric) or peroxides .[2] The tertiary amine group can react exothermically or form unstable N-oxides/nitro compounds.[3]
Step-by-Step Disposal Protocol
Step 1: Packaging
Solids: Place the substance in a screw-cap glass vial. Place this vial inside a secondary High-Density Polyethylene (HDPE) wide-mouth jar.
Liquids: Collect in an HDPE or Amber Glass carboy compatible with the solvent. Ensure 10% headspace to prevent over-pressurization.
Step 2: Chemical Deactivation (Quenching)[3]
Note: For research quantities (<5g), do not attempt chemical destruction (e.g., oxidation with bleach) in the lab.[2] The byproducts of quinoline oxidation can be more toxic than the parent.
Protocol: Rely on Incineration as the only validated destruction method.
Step 3: Labeling
Affix a hazardous waste tag with the following specific details:
Constituents: "N,N-diethyl-5-methylquinolin-6-amine" (Do not use abbreviations).[1][3][4]
Solvent: List the solvent % if in solution (e.g., "99% Methanol, 1% Contaminant").
Step 4: Storage Prior to Pickup
Store in a Secondary Containment Tray (polypropylene).
Keep in a cool, dry, well-ventilated area away from light (quinolines can photodegrade into toxic tars).[2][3]
Visualized Workflows
Figure 1: Disposal Decision Tree
This logic gate ensures the compound enters the correct regulatory waste stream.
Caption: Operational logic for segregating N,N-diethyl-5-methylquinolin-6-amine waste streams.
Figure 2: Spill Response Protocol
Immediate actions to take in the event of accidental release.
Caption: Emergency response workflow for laboratory spills < 500mL/500g.
Regulatory Compliance & Transport
When handing this waste off to your institution's EHS (Environmental Health & Safety) or a third-party contractor (e.g., Veolia, Clean Harbors), ensure the manifest reflects the following:
US DOT Description (Generic): UN 2811, Toxic solids, organic, n.o.s.[2] (quinoline derivative), 6.1, PG III.[2]
RCRA Code: If not explicitly listed, use D001 (Ignitable, if in solvent) or D003 (Reactive, if applicable), but generally classify as Non-RCRA Regulated Hazardous Waste (unless the solvent carrier is listed, e.g., F002 for DCM) [5].[2]
Destruction Method: Fuel Blending or Incineration.
References
PubChem. N,N-diethyl-5-methylquinolin-6-amine (Compound Summary). National Library of Medicine. [Link][3]
International Labour Organization (ILO). ICSC 0071 - Quinoline (International Chemical Safety Cards).[3] ILO/WHO. [Link][3]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR.[Link][3]
